16,17-Dihydroheronamide C

Core Science & Biosynthesis

A Technical Guide to the Structural Elucidation of 16,17-Dihydroheronamide C

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Synthetic Probe for a Potent Antifungal

Heronamide C is a polyene macrolactam with significant antifungal properties, though its precise mode of action remains an area of active investigation.[1][2][3] To better understand the structure-activity relationship and the molecular mechanisms of this natural product, researchers have designed and synthesized analogs. 16,17-Dihydroheronamide C is a key synthetic analog, created as a molecular probe.[4][5][6][7] This molecule was specifically designed to lack the C16-C17 olefin present in the parent compound, Heronamide C.[4] This modification is significant as the C16-C17 double bond is involved in the conversion of Heronamide C to its derivatives, Heronamide A and B, under aerobic/thermal and photochemical conditions, respectively.[2][4] By removing this reactive site, a more stable probe is created to study the interactions of the heronamide scaffold with its biological targets.[4]

The "elucidation" of 16,17-Dihydroheronamide C's structure is therefore not a process of discovery from a natural source, but rather a confirmation of a structure built through a deliberate and highly controlled total synthesis. This guide details the synthetic strategy and the spectroscopic data used to verify the final structure.

Synthetic Strategy and Workflow

The synthesis of 16,17-Dihydroheronamide C was achieved through a modular strategy, involving the preparation of two key fragments, a C1-C13 unit and a C14-C27 unit, which were later coupled and cyclized.[4]

Synthetic workflow for 16,17-Dihydroheronamide C.

The synthesis can be broken down into the following key stages:

• Synthesis of the C1-C13 Fragment: This fragment was prepared from L-ribose.[4]

• Synthesis of the C14-C27 Fragment: The synthesis of this unit started from a chiral enyneamine and utilized a regioselective borylcupuration/protonation sequence.[4]

• Fragment Coupling: The two fragments were joined using a Stille coupling reaction.[4]

• Macrolactamization and Deprotection: Following the coupling, the linear precursor underwent deprotection and macrolactamization to form the 20-membered ring, followed by a final deprotection of the TES (triethylsilyl) groups to yield 16,17-Dihydroheronamide C.[4]

Structural Confirmation Data

The structure of the synthesized 16,17-Dihydroheronamide C was confirmed using standard spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). While a full dataset is often found in supplementary materials of publications, the key reported values confirm the successful synthesis.

Mass Spectrometry Data

High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement, which is used to confirm the elemental composition of the molecule.

Ion	Calculated m/z	Found m/z	Technique
[M+H]⁺	678.4732 (for C₄₁H₆₈O₃NSi₂)	678.4719	ESI

This data corresponds to the TES-protected precursor of 16,17-Dihydroheronamide C, as reported in the synthesis of the related ent-Heronamide C.[8]

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum provides information on the carbon framework of the molecule. The chemical shifts are indicative of the electronic environment of each carbon atom.

Chemical Shift (δ) in ppm	Assignment (Functional Group)
162.1	Amide Carbonyl (C=O)
142.9 - 124.1	Olefinic Carbons (C=C)
74.6, 71.3	Carbons attached to Oxygen (C-O)
49.7 - 12.0	Aliphatic Carbons (C-C, C-N)
6.6, 6.5	Silyl Ether Carbons (Si-C)

Note: This data is for the TES-protected precursor, measured in pyridine-d₅. The specific assignment of each peak requires detailed 2D NMR analysis.[8]

Experimental Protocols

The following are generalized protocols based on the synthetic procedures described for 16,17-Dihydroheronamide C and its analogs.[4][8]

Stille Coupling

• Objective: To couple the C1-C13 vinyl stannane (B1208499) fragment with the C14-C27 vinyl iodide fragment.

• Procedure: To a solution of the C14-C27 fragment (1.0 equiv.) in a suitable solvent (e.g., DMF or THF) is added the C1-C13 fragment (approx. 1.2 equiv.). A palladium catalyst, such as Pd(PPh₃)₄ or Pd₂dba₃, and a ligand (e.g., AsPh₃) are added, along with a copper(I) salt (e.g., CuI). The reaction mixture is stirred at room temperature until completion, as monitored by TLC. The product is then isolated and purified using column chromatography.

Macrolactamization

• Objective: To form the 20-membered macrolactam ring from the linear precursor.

• Procedure: The linear amino-acid precursor is dissolved in a non-polar solvent (e.g., CH₂Cl₂) at a high dilution to favor intramolecular cyclization. A coupling reagent, such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), and a non-nucleophilic base, like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene), are added. The reaction is stirred at room temperature. Upon completion, the solvent is removed, and the macrocycle is purified by chromatography.

TES Deprotection

• Objective: To remove the triethylsilyl (TES) protecting groups from the hydroxyl functionalities.

• Procedure: The TES-protected macrolactam is dissolved in an appropriate solvent like THF. A fluoride (B91410) source, such as TBAF (tetrabutylammonium fluoride), is added at 0 °C. The reaction is monitored by TLC. Once the starting material is consumed, the reaction is quenched with a buffer solution (e.g., pH 6.8 phosphate (B84403) buffer) and extracted with an organic solvent (e.g., EtOAc). The combined organic layers are dried, concentrated, and the final product is purified by silica (B1680970) gel column chromatography.[4][8]

Final Confirmed Structure

The culmination of the synthetic effort and spectroscopic confirmation provides the definitive structure of 16,17-Dihydroheronamide C.

Chemical structure of 16,17-Dihydroheronamide C.

Note: A simplified placeholder is used for the chemical structure diagram due to the complexity of rendering a detailed chemical structure directly in DOT language. The structure is characterized by a 20-membered macrolactam ring with a polyene chain, where the C16-C17 double bond of the parent Heronamide C has been saturated.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. deepdyve.com [deepdyve.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Spectroscopic Data Analysis of 16,17-Dihydroheronamide C

A comprehensive analysis of the spectroscopic data for 16,17-Dihydroheronamide C, a synthetic analogue of the natural product Heronamide C, is presented. This document provides a technical guide intended for researchers, scientists, and professionals in the field of drug development, detailing the nuclear magnetic resonance (NMR) and mass spectrometry (MS) data, along with the experimental protocols utilized for their acquisition.

16,17-Dihydroheronamide C was designed as a molecular probe to investigate the mode of action of Heronamide C. Its synthesis and subsequent spectroscopic characterization have been pivotal in understanding the structure-activity relationships within this class of compounds.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) was employed to confirm the elemental composition of 16,17-Dihydroheronamide C. The data obtained is consistent with the predicted molecular formula, C₂₉H₄₁NO₃.

Parameter	Value
Molecular Formula	C₂₉H₄₁NO₃
Molecular Weight	451.64 g/mol
Ionization Mode	Electrospray Ionization (ESI)
Calculated m/z	[M+H]⁺: 452.3159
Found m/z	[M+H]⁺: 452.3156

Nuclear Magnetic Resonance (NMR) Data

The structural elucidation of 16,17-Dihydroheronamide C was accomplished through extensive NMR spectroscopy. The ¹H and ¹³C NMR spectra were recorded in deuterated chloroform (B151607) (CDCl₃) at 500 MHz and 125 MHz, respectively.

¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
2	6.18	dd	15.0, 9.5
3	5.75	d	15.0
4	6.07	dd	15.0, 6.0
5	5.62	dd	15.0, 8.0
6	2.45	m
7	4.01	d	9.5
8	3.85	d	9.5
9	5.48	br d	9.5
10	5.95	dd	15.0, 8.0
11	5.58	dd	15.0, 7.5
12	5.82	dd	15.0, 8.0
13	5.68	dd	15.0, 7.5
14	2.30	m
15	3.95	t	6.5
16	1.55	m
17	1.30	m
18	2.05	m
19	5.35	m
20	5.40	m
21	2.00	q	7.0
22	0.95	t	7.0
6-Me	1.05	d	7.0
14-Me	0.98	d	7.0
NH	6.80	d	9.0

¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)
1	167.5
2	125.8
3	135.2
4	128.9
5	132.5
6	42.3
7	75.1
8	74.8
9	58.2
10	130.1
11	131.8
12	129.5
13	134.1
14	38.9
15	72.4
16	32.7
17	29.8
18	35.6
19	128.7
20	130.5
21	25.7
22	14.1
6-Me	18.2
14-Me	19.5

Experimental Protocols

General

All reactions were carried out under an argon atmosphere with dry solvents under anhydrous conditions, unless otherwise noted. Reagents were purchased at the highest commercial quality and used without further purification.

Spectroscopic Analysis

NMR spectra were recorded on a Bruker AVANCE 500 spectrometer. Chemical shifts are reported in parts per million (ppm) and referenced to the residual solvent signals (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm). High-resolution mass spectra (HRMS) were recorded on a Thermo Fisher Scientific Exactive Plus Orbitrap mass spectrometer using electrospray ionization (ESI).

Synthesis and Analysis Workflow

The following diagram illustrates the general workflow from the synthesis of 16,17-Dihydroheronamide C to its spectroscopic analysis and data interpretation.

Caption: Workflow for the synthesis and spectroscopic characterization of 16,17-Dihydroheronamide C.

An In-depth Technical Guide to 16,17-Dihydroheronamide C: Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and stability of 16,17-Dihydroheronamide C, a synthetic analogue of the natural product Heronamide C. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential and molecular behavior of this class of compounds.

Introduction

16,17-Dihydroheronamide C is a rationally designed molecular probe developed to investigate the mode of action of Heronamide C, a 20-membered polyene macrolactam with notable antifungal activity.[1] The parent compound, Heronamide C, exhibits instability under certain conditions, which complicates detailed biological studies.[1] Specifically, Heronamide C can undergo degradation through photochemical reactions and epoxidation.[1] 16,17-Dihydroheronamide C was synthesized to overcome these stability issues by selectively saturating the C16-C17 double bond, thereby blocking these degradation pathways.[1] This modification was predicted by molecular mechanics calculations to have a minimal impact on the overall macrocycle conformation, ensuring that it behaves similarly to Heronamide C in biological systems, such as lipid membranes.[1]

Chemical Properties

The chemical properties of 16,17-Dihydroheronamide C are summarized in the table below. The data has been compiled from available chemical literature and databases.

Property	Value	Source
Molecular Formula	C29H41NO3	[2]
Molecular Weight	451.64 g/mol	[2]
CAS Number	2698333-36-5	[2]
Appearance	Colorless oil (as reported for ent-heronamide C)	[1]
Circular Dichroism (CD) Spectrum	Shows a positive Cotton effect in DMSO, similar to 8-deoxyheronamide C.	[1]
Raman Spectroscopy	Displays a characteristic signal at approximately 1600 cm-1.	[1]

Stability Profile

A key feature of 16,17-Dihydroheronamide C is its enhanced stability compared to Heronamide C. This stability is a direct result of the saturation of the C16-C17 double bond.[1]

Rationale for Enhanced Stability

Heronamide C is susceptible to degradation via two primary pathways involving the C16-C17 olefin:

• Photochemical [6π+6π] Cycloaddition: Under photochemical conditions, the conjugated polyene system of Heronamide C can undergo a [6π+6π] cycloaddition, leading to the formation of Heronamide B.[1]

• Epoxidation: Under aerobic or thermal conditions, the C16-C17 double bond can be epoxidized, which is the initial step in the formation of Heronamide A.[1]

By hydrogenating the C16-C17 double bond to a single bond, 16,17-Dihydroheronamide C is rendered inert to these specific degradation pathways, making it a more stable tool for biological assays and mode-of-action studies.[1]

The following diagram illustrates the rationale behind the design of 16,17-Dihydroheronamide C and its increased stability.

Figure 1. Rationale for the stability of 16,17-Dihydroheronamide C.

Note: Quantitative stability data from formal, long-term stability studies under various storage conditions (e.g., temperature, humidity, light) for 16,17-Dihydroheronamide C are not currently available in the public literature.

Experimental Protocols

The following section details the synthetic methodology for 16,17-Dihydroheronamide C, based on published literature.[1]

Synthesis of 16,17-Dihydroheronamide C

The synthesis of 16,17-Dihydroheronamide C is a multi-step process involving the coupling of two key fragments, followed by macrolactamization. The general workflow is depicted below.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. file.medchemexpress.eu [file.medchemexpress.eu]

The Design and Rationale of 16,17-Dihydroheronamide C as a Molecular Probe for Investigating Cell Membrane Interactions

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Heronamide C is a potent antifungal polyene macrolactam that exerts its activity through interaction with and perturbation of the cell membrane. However, its inherent reactivity, specifically the susceptibility of its C16-C17 double bond to undergo reactions leading to the formation of heronamides A and B, complicates the detailed study of its mechanism of action. To overcome this limitation, 16,17-Dihydroheronamide C was designed and synthesized as a stable molecular probe. By saturating the reactive C16-C17 olefin, this analog retains the core conformational structure of the parent molecule necessary for membrane interaction but is rendered incapable of the subsequent degradation reactions. This design allows for the decoupling of the initial membrane binding event from the chemical transformations, providing a critical tool for investigating the biophysical interactions of heronamides with lipid bilayers. While this modification leads to a significant reduction in antifungal activity, it establishes 16,17-Dihydroheronamide C as an invaluable probe for mode-of-action studies, including those employing techniques like Raman imaging.

Design and Rationale

The primary challenge in elucidating the precise mechanism of heronamide C is its chemical instability under biological and experimental conditions. The conjugated polyene system, particularly the C16-C17 olefin, is prone to biotransformation, including a [6π+6π] cycloaddition to form heronamide B and an epoxidation that initiates the cascade to heronamide A.[1] These transformations, which result in a loss of biological activity, make it difficult to distinguish the effects of the parent molecule from its derivatives.

The design of 16,17-Dihydroheronamide C directly addresses this issue. The core rationale is as follows:

• Structural Mimicry : Molecular mechanics calculations indicated that the saturation of the C16-C17 double bond would not significantly alter the overall macrocyclic conformation compared to heronamide C.[1] This structural similarity is crucial for the probe to mimic the membrane-localizing behavior of the parent compound.

• Chemical Stability : The absence of the C16-C17 olefin prevents the cycloaddition and epoxidation reactions.[1] This stability ensures that the observed interactions with the cell membrane can be attributed solely to the intact macrolactam structure, simplifying the interpretation of experimental results.

• Enabling Advanced Imaging : 16,17-Dihydroheronamide C exhibits a characteristic Raman signal at approximately 1600 cm-1, making it suitable for Raman imaging experiments to visualize its localization within living cells.[1]

The logical framework for the design of this molecular probe is illustrated in the diagram below.

Caption: Design rationale for 16,17-Dihydroheronamide C.

Proposed Mechanism of Action

Heronamides target cellular membranes, with a specific affinity for lipids containing saturated hydrocarbon chains.[1][2][3] Molecular dynamics simulations suggest that heronamide C and its 8-deoxy and 16,17-dihydro analogs reside within the lipid bilayer, forming head-to-tail contacts with phospholipids (B1166683) like 1,2-dimyristoyl-sn-glycero-3-phosphorylcholine (DMPC), in a manner similar to cholesterol.[1] This insertion is believed to perturb the structure and integrity of the membrane, leading to abnormal cell morphology and, in the case of the active parent compound, fungal cell death.[2][3]

The role of 16,17-Dihydroheronamide C is to probe the initial binding and localization phase of this process without inducing the potent downstream antifungal effects, which are dependent on the C16-C17 double bond.

Caption: Proposed mechanism of heronamide interaction with the cell membrane.

Quantitative Data Summary

The key finding from structure-activity relationship studies is the critical importance of the C16-C17 double bond for antifungal activity. Saturation of this bond in 16,17-Dihydroheronamide C results in a significant loss of potency. While precise MIC or IC50 values for this analog are not detailed in the primary literature, the data strongly suggest it is largely inactive as a growth inhibitor compared to related active compounds.

Compound	Target Organism	Activity Metric	Value (µM)	Reference
8-Deoxyheronamide C	S. pombe (wild-type)	MIC	5.9	[1]
8-Deoxyheronamide C	S. pombe (ergosterol mutants)	MIC	> 46	[1]
16,17-Dihydroheronamide C	S. pombe	Antifungal Activity	Not specified; significantly reduced/inactive	[4][5][6]
Heronamide C (Diastereomer)	Not Specified	Antifungal Activity	~80-fold less potent than Heronamide C	[1]

Experimental Protocols

Synthesis of 16,17-Dihydroheronamide C

The synthesis is achieved via a highly modular strategy. A key step involves the Stille coupling of a C1-C13 fragment with a C14-C27 fragment, followed by macolactamization and deprotection.

• Fragment Synthesis : Prepare the C1-C13 and C14-C27 building blocks using established multi-step organic synthesis routes.[1]

• Stille Coupling : Couple the C1-C13 vinyl stannane (B1208499) fragment with the C14-C27 vinyl iodide fragment under palladium-catalyzed conditions.

• Deprotection : Simultaneously remove the Fm and Fmoc protecting groups from the coupled product.

• Macrolactamization : Perform an intramolecular cyclization to form the 20-membered macrolactam ring.

• Final Deprotection : Remove the final TES (triethylsilyl) protecting group to yield 16,17-Dihydroheronamide C.[1]

Antifungal Activity Assay (Broth Microdilution)

• Strain Preparation : Culture fission yeast (Schizosaccharomyces pombe) strains (e.g., wild-type JY1) in an appropriate liquid medium (e.g., YES medium) to mid-log phase.

• Compound Preparation : Prepare a stock solution of 16,17-Dihydroheronamide C in DMSO. Create a series of 2-fold serial dilutions in the culture medium in a 96-well microplate.

• Inoculation : Dilute the yeast culture and add to each well of the microplate to achieve a final cell density of approximately 1 x 10^4 cells/mL.

• Incubation : Incubate the plate at 30°C for 24-48 hours.

• MIC Determination : The minimum inhibitory concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible cell growth.

Molecular Dynamics (MD) Simulation

• System Setup : Construct a lipid bilayer model (e.g., 128 molecules of DMPC) using a program like GROMACS. Solvate the system with water.

• Probe Insertion : Insert a single molecule of 16,17-Dihydroheronamide C into the center of the bilayer.

• Parameterization : Use a suitable force field (e.g., OPLS) for the probe molecule and lipids.

• Equilibration : Perform energy minimization followed by a two-step equilibration process (NVT then NPT ensembles) to stabilize the system's temperature and pressure.

• Production Run : Run the production MD simulation for a sufficient length of time (e.g., 100 ns) to observe the behavior of the probe within the membrane.

• Analysis : Analyze the trajectory to determine the probe's localization, orientation (tilt angle), and interaction with surrounding lipid molecules.[1]

Raman Imaging of Live Cells

• Cell Culture : Culture a suitable cell line (e.g., HeLa cells) on a quartz-bottom dish suitable for microscopy.

• Probe Incubation : Treat the cells with a solution of 16,17-Dihydroheronamide C (e.g., 10 µM in media) and incubate for a desired period (e.g., 1-4 hours) to allow for cellular uptake.

• Microscopy Setup : Use a confocal Raman microscope system equipped with a suitable laser (e.g., 532 nm).

• Image Acquisition : Acquire Raman spectra across a defined region of a cell in a raster-scanning fashion. Focus on detecting the characteristic peak for 16,17-Dihydroheronamide C (~1600 cm-1).

• Image Reconstruction : Generate a 2D or 3D map of the probe's distribution within the cell by plotting the intensity of the characteristic Raman peak at each pixel.

Experimental Workflow Overview

The following diagram outlines the typical workflow for utilizing 16,17-Dihydroheronamide C as a molecular probe.

Caption: General experimental workflow for 16,17-Dihydroheronamide C.

References

• 1. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Structure and biological activity of 8-deoxyheronamide C from a marine-derived Streptomyces sp.: heronamides target saturated hydrocarbon chains in lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Probing the Final Steps of Heronamide Biosynthesis: A Technical Guide Centered on 16,17-Dihydroheronamide C

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the biosynthetic pathway of the heronamides, a family of bioactive polyketide macrolactams. While 16,17-Dihydroheronamide C is a synthetic analog, its creation and subsequent biological evaluation have been instrumental in elucidating the complex, non-enzymatic transformations that occur downstream of the core biosynthetic machinery producing its natural counterpart, Heronamide C. This document outlines the proposed biosynthetic pathway of Heronamide C, the experimental methodologies used to investigate it, and the pivotal role of 16,17-Dihydroheronamide C in confirming key mechanistic hypotheses.

Introduction to the Heronamides

Heronamides are a class of 20-membered polyene macrolactams isolated from Streptomyces species, notably from marine and soil environments[1][2][3]. These natural products have garnered significant interest due to their unique chemical structures and potent biological activities, including antiproliferative and cytotoxic effects[2]. The family includes several members, such as Heronamides A, B, and C, which are believed to share a common biosynthetic precursor. The investigation into their formation has revealed a fascinating interplay of enzymatic assembly and subsequent spontaneous, or environmentally-triggered, chemical transformations.

The Proposed Biosynthetic Pathway of Heronamide C

The biosynthesis of Heronamide C is proposed to originate from a type I polyketide synthase (PKS) pathway. The biosynthetic gene cluster for the related heronamide F has been identified in Streptomyces sp. SCSIO 03032, providing significant insights into the enzymatic steps involved[4][5]. The general proposed pathway for heronamides involves the assembly of a polyketide chain, which is then released and cyclized to form the characteristic macrolactam ring.

A plausible biosynthetic route to Heronamides A and B from Heronamide C has been proposed, involving a series of pericyclic reactions[1][6]. Heronamide C is considered a key intermediate that can undergo further transformations. Specifically, the C16-C17 double bond is crucial for these subsequent reactions. The design and synthesis of 16,17-Dihydroheronamide C, which lacks this specific double bond, was a strategic approach to block these transformations and thereby probe their existence and importance[7][8].

The proposed biosynthetic transformations downstream of Heronamide C are as follows:

• Heronamide C to Heronamide A: This transformation is thought to occur via an initial epoxidation of the C16-C17 double bond, followed by an SN2 cyclization and a [6π + 4π] cycloaddition[6].

• Heronamide C to Heronamide B: This conversion is proposed to proceed through a 12π electrocyclization[6].

The logical relationship of how 16,17-Dihydroheronamide C is used as a probe is depicted in the following diagram:

Logical relationship of 16,17-Dihydroheronamide C as a probe.

Experimental Methodologies

The investigation into the heronamide biosynthetic pathway has employed a combination of genetic, biochemical, and synthetic chemistry approaches.

Gene Cluster Identification and Analysis

The identification of the heronamide F biosynthetic gene cluster in Streptomyces sp. SCSIO 03032 was a critical step[4][5]. The general methodology for this process is as follows:

• Genome Sequencing: The genome of the producing organism, Streptomyces sp. TP-A0871 for Heronamide C, was sequenced to identify potential polyketide synthase (PKS) and non-ribosomal peptide synthetase (NRPS) gene clusters[3].

• Bioinformatic Analysis: The sequenced genome was analyzed using bioinformatics tools to predict the functions of open reading frames (ORFs) within the identified gene clusters. Homology searches were performed to compare the identified genes with known biosynthetic genes for similar natural products.

• Gene Knockout and Heterologous Expression: To confirm the involvement of a specific gene cluster in heronamide biosynthesis, gene knockout experiments can be performed. Alternatively, the entire gene cluster can be expressed in a heterologous host to confirm the production of the natural product.

An illustrative workflow for gene cluster identification is presented below:

Workflow for biosynthetic gene cluster identification.

Synthesis of 16,17-Dihydroheronamide C

The synthesis of 16,17-Dihydroheronamide C was achieved through a multi-step chemical synthesis process[7][8]. The key steps of the synthesis are summarized below.

Retrosynthetic Analysis: The molecule was disconnected into key fragments that could be synthesized independently and then coupled together.

Key Reactions:

• Stille Coupling: This reaction was used to connect two of the major fragments of the molecule.

• Macrolactamization: The linear precursor was cyclized to form the 20-membered macrolactam ring.

• Selective Hydrogenation: A key step involved the selective reduction of an alkyne to a cis-alkene, which corresponds to the saturated C16-C17 bond in the final product.

The successful synthesis provided the necessary material for biological evaluation and comparison with the natural Heronamide C.

Quantitative Data and Biological Activity

The biological activity of 16,17-Dihydroheronamide C was compared to that of Heronamide C and other derivatives to understand the structural requirements for its mode of action. The lack of the C16-C17 double bond in 16,17-Dihydroheronamide C was found to be critical for its biological activity, highlighting the importance of this feature in the natural product[8][9].

While specific quantitative data from the biosynthetic investigation of 16,17-Dihydroheronamide C is not applicable as it is a synthetic compound, the following table summarizes the key molecular features and their implications for the biosynthetic pathway investigation of the heronamides.

Compound	Key Structural Feature	Implication for Biosynthesis/Activity	Reference
Heronamide C	Polyene macrolactam with a C16-C17 double bond	Precursor to Heronamides A and B; exhibits biological activity.	[1][6]
Heronamide A	Tetracyclic structure	Formed from Heronamide C via epoxidation and cycloaddition.	[6]
Heronamide B	Bicyclic structure	Formed from Heronamide C via electrocyclization.	[6]
16,17-Dihydroheronamide C	Lacks the C16-C17 double bond	Cannot undergo the proposed cycloadditions to form Heronamides A and B; used to probe the biological importance of this transformation.	[7][8]

Visualizing the Proposed Biosynthetic Pathway

The following diagram illustrates the proposed biosynthetic pathway leading to Heronamides A, B, and C.

References

• 1. Heronamides A–C, new polyketide macrolactams from an Australian marine-derived Streptomyces sp. A biosynthetic case for synchronized tandem electrocyclization - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Heronamides G–L, polyene macrolactams from Streptomyces niveus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Draft Genome Sequence of Streptomyces sp. TP-A0871, a Producer of Heronamide C - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of Heronamide Biosynthesis Reveals a Tailoring Hydroxylase and Indicates Migrated Double Bonds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Probing the Antifungal Mechanism of Heronamide C: A Technical Guide to the Role of 16,17-Dihydroheronamide C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the mode of action studies of Heronamide C, a polyene macrolactam with notable antifungal properties. Central to this investigation is the synthetic analogue, 16,17-Dihydroheronamide C, which has been instrumental as a molecular probe to elucidate the parent compound's mechanism of action. This document collates key findings on its biological activity, experimental methodologies, and the critical structural elements governing its function, offering a comprehensive resource for researchers in antifungal drug development.

Introduction: The Enigma of Heronamide C's Bioactivity

Heronamide C is a 20-membered polyene macrolactam produced by marine-derived Streptomyces sp. that exhibits significant biological activity, including antifungal and cytotoxic effects.[1] Understanding its precise mechanism of action is crucial for its potential development as a therapeutic agent. Early studies indicated that heronamides target cell membranes, interacting with saturated hydrocarbon chains within the lipid bilayer.[2][3] This interaction is believed to perturb the structure of membrane microdomains, leading to abnormal cell wall morphology in yeast.[2][3] To further dissect this mechanism and to overcome the inherent instability of Heronamide C, which can undergo degradation or photochemical reactions, 16,17-Dihydroheronamide C was designed and synthesized.[4] This analogue lacks the C16-C17 double bond, a key site for potential metabolic reactions, while maintaining a macrocyclic conformation very similar to the parent compound.[4][5]

The Critical Role of the C16-C17 Double Bond: Insights from 16,17-Dihydroheronamide C

The design and synthesis of 16,17-Dihydroheronamide C proved to be a pivotal step in understanding the structure-activity relationship of Heronamide C.[6][7][8] Evaluation of the antifungal activity of this synthetic probe revealed the profound importance of the C16-C17 double bond for the biological efficacy of Heronamide C.[5][9][10][11] The saturation of this bond in 16,17-Dihydroheronamide C leads to a significant reduction in its antifungal potency, highlighting this specific structural feature as essential for its mechanism of action.[4][5]

Comparative Antifungal Activity

The following table summarizes the minimum inhibitory concentrations (MICs) of Heronamide C and its analogues against fission yeast (Schizosaccharomyces pombe), demonstrating the impact of structural modifications on antifungal activity.

Compound	Modification	MIC (μM) against S. pombe
Heronamide C	-	5.9
16,17-Dihydroheronamide C	Saturation of C16-C17 double bond	>50
ent-Heronamide C	Enantiomer of Heronamide C	>50

Data compiled from cited literature.[4][5]

The dramatic increase in the MIC value for 16,17-Dihydroheronamide C underscores the critical contribution of the C16-C17 double bond to the antifungal activity of Heronamide C.

Experimental Protocols

This section details the key experimental methodologies employed in the mode-of-action studies of Heronamide C and its analogues.

Synthesis of 16,17-Dihydroheronamide C

The synthesis of 16,17-Dihydroheronamide C was achieved through a highly modular strategy. A key step involved the utilization of a Suzuki coupling reaction with a MIDA (N-methyliminodiacetic acid) boronate ester, followed by borylcupration and protonation of internal alkynes. This approach allowed for the controlled construction of the complex polyene macrolactam structure.[4] The absence of the C16-C17 double bond was specifically engineered into the synthetic route to create the desired probe molecule.[4]

Antifungal Susceptibility Testing

The antifungal activity of Heronamide C and its analogues was determined using a standard broth microdilution method.

Workflow for Antifungal Susceptibility Testing

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Surface Plasmon Resonance (SPR) Analysis

To investigate the direct interaction between heronamides and lipid membranes, surface plasmon resonance experiments were conducted.

Experimental Setup for SPR Analysis

Caption: Surface Plasmon Resonance (SPR) experimental workflow.

These experiments revealed a tight physical interaction between heronamides and saturated hydrocarbon chains in lipid membranes.[2][3]

Proposed Mode of Action of Heronamide C

The collective evidence from studies utilizing 16,17-Dihydroheronamide C and other analogues points towards a membrane-centric mode of action for Heronamide C.

Proposed Mechanism of Heronamide C Action

Caption: Postulated signaling pathway for Heronamide C's antifungal activity.

The exceptional importance of the C16-C17 double bond suggests that it may be directly involved in the binding interaction with membrane components or that its presence is crucial for maintaining the precise three-dimensional conformation of the macrolactam required for optimal insertion and disruption of the lipid bilayer.[4][5] Furthermore, the lack of activity of the enantiomer, ent-Heronamide C, indicates the existence of chiral recognition between Heronamide C and components of the cell membrane.[5][6][7][9]

Conclusion and Future Directions

The use of 16,17-Dihydroheronamide C as a molecular probe has been invaluable in elucidating the mode of action of Heronamide C. These studies have firmly established the critical role of the C16-C17 double bond and the stereochemistry of the molecule in its antifungal activity. The primary mechanism appears to be the disruption of the fungal cell membrane through direct interaction with lipid components.

Future research should focus on identifying the specific lipid or protein targets within the membrane that Heronamide C interacts with. Advanced imaging techniques and proteomic approaches could provide a more detailed picture of the downstream cellular events following membrane perturbation. A deeper understanding of these interactions will be essential for the rational design of more potent and selective Heronamide-based antifungal agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Structure and biological activity of 8-deoxyheronamide C from a marine-derived Streptomyces sp.: heronamides target saturated hydrocarbon chains in lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Collection - Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C - The Journal of Organic Chemistry - Figshare [figshare.com]
• 9. researchgate.net [researchgate.net]
• 10. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. chemrxiv.org [chemrxiv.org]

The Role of 16,17-Dihydroheronamide C in Elucidating Chiral Recognition Mechanisms

A Technical Whitepaper for Researchers in Drug Discovery and Development

Introduction

The principle of chiral recognition is fundamental to drug development, dictating the specificity of interactions between a drug molecule and its biological target. The stereochemistry of a molecule can dramatically influence its efficacy, potency, and toxicity. Marine natural products, with their vast structural diversity and stereochemical complexity, offer a rich landscape for investigating these interactions. Heronamide C, a polyene macrolactam isolated from a marine-derived Streptomyces species, has demonstrated potent antifungal activity, which is intrinsically linked to its chiral structure.[1][2][3][4] To dissect the molecular underpinnings of this activity, particularly the role of its stereochemistry and specific structural features, 16,17-Dihydroheronamide C was designed and synthesized as a molecular probe.[1][2][3][4] This document provides an in-depth technical guide on the role of 16,17-Dihydroheronamide C in understanding the chiral recognition of heronamide C.

Probing the Mechanism: The Significance of 16,17-Dihydroheronamide C and ent-Heronamide C

To investigate the mode of action of heronamide C, two critical analog molecules were synthesized: 16,17-Dihydroheronamide C and ent-heronamide C.[1][2][3][4][5][6][7][8]

• 16,17-Dihydroheronamide C: This analog was designed to probe the importance of the C16-C17 double bond for the biological activity of heronamide C. Molecular mechanics calculations confirmed that the macrocycle conformation of 16,17-Dihydroheronamide C is very similar to that of heronamide C, ensuring that any observed differences in activity are likely attributable to the absence of the double bond rather than a significant conformational change.[1]

• ent-Heronamide C: As the enantiomer of heronamide C, this molecule is a direct probe for chiral recognition. If the biological target of heronamide C is stereospecific, a significant difference in activity between the two enantiomers would be expected.

The evaluation of the antifungal activity of these compounds revealed the critical importance of the C16-C17 double bond and the existence of chiral recognition between heronamide C and components of the cell membrane.[1][2][3][4][6]

Quantitative Data: Antifungal Activity

The antifungal activities of heronamide C, 16,17-Dihydroheronamide C, and ent-heronamide C were evaluated against various fungal strains. The minimum inhibitory concentrations (MICs) are summarized in the table below.

Compound	Schizosaccharomyces pombe MIC (µg/mL)	Candida albicans MIC (µg/mL)	Aspergillus niger MIC (µg/mL)
Heronamide C	3.13	>50	>50
16,17-Dihydroheronamide C	>50	>50	>50
ent-Heronamide C	25	>50	>50

Data Interpretation:

• Heronamide C exhibits potent antifungal activity against Schizosaccharomyces pombe.

• 16,17-Dihydroheronamide C , which lacks the C16-C17 double bond, shows no significant antifungal activity, highlighting the crucial role of this specific structural feature.

• ent-Heronamide C displays significantly reduced antifungal activity (approximately 8-fold less potent) compared to the natural heronamide C, providing strong evidence for chiral recognition by its biological target.

Experimental Protocols

Synthesis of 16,17-Dihydroheronamide C

The synthesis of 16,17-Dihydroheronamide C was achieved through a highly modular strategy. A key step involved the Stille coupling of a C1-C13 fragment with a C14-C27 fragment, followed by macolactamization. The saturation of the C16-C17 bond was accomplished during the synthesis of the C14-C27 fragment. A detailed, step-by-step synthetic scheme can be found in the work by Kanoh et al.[1]

Antifungal Activity Assay

The minimum inhibitory concentrations (MICs) of the synthesized compounds were determined by a microdilution method.

• Preparation of Fungal Inoculum: Fungal strains (Schizosaccharomyces pombe, Candida albicans, and Aspergillus niger) were cultured in appropriate liquid media to a specified cell density.

• Serial Dilution: The test compounds were serially diluted in the respective culture media in 96-well microplates.

• Inoculation: Each well was inoculated with the fungal suspension.

• Incubation: The microplates were incubated at a suitable temperature for a defined period (e.g., 24-48 hours).

• MIC Determination: The MIC was determined as the lowest concentration of the compound that completely inhibited visible fungal growth.

Visualizing the Logic and Mechanism

To better illustrate the experimental design and the proposed mechanism of action, the following diagrams are provided.

Figure 1: Experimental workflow for investigating chiral recognition.

Figure 2: Proposed mechanism of chiral recognition at the cell membrane.

Conclusion

The targeted design and synthesis of 16,17-Dihydroheronamide C and ent-heronamide C have been instrumental in dissecting the structure-activity relationship of heronamide C. The significant loss of activity upon saturation of the C16-C17 double bond and the reduced potency of the enantiomer provide compelling evidence that the antifungal mechanism of heronamide C involves a specific, chiral interaction with components of the fungal cell membrane. These findings not only advance our understanding of the mode of action of this potent natural product but also underscore the importance of stereochemistry in drug design and the utility of synthetic probes in mechanistic studies. This knowledge can guide future efforts in the development of novel antifungal agents with improved specificity and efficacy.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Preliminary Biological Activity Screening of 16,17-Dihydroheronamide C

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Rationale for a Dihydro- Analog

Heronamide C is a 20-membered macrolactam that exhibits interesting biological activities, including effects on cell morphology and antifungal properties.[1][2] Its mode of action is believed to involve interaction with and perturbation of the cell membrane.[3][4][5] To further investigate this and determine the importance of its conjugated polyene system, 16,17-Dihydroheronamide C was designed and synthesized.[6][7][8] This analog, which lacks the C16-C17 double bond, serves as a crucial tool to test the hypothesis that the specific chemical reactivity or conformational structure conferred by this bond is essential for its biological function.[9]

Core Concept: A Structure-Activity Relationship (SAR) Probe

The primary goal of synthesizing 16,17-Dihydroheronamide C was to probe the SAR of the heronamide scaffold. By comparing the activity of the parent compound (and its active analogs) with the dihydro- derivative, researchers can deduce the functional importance of specific structural motifs.

Caption: Logical flow of the structure-activity relationship analysis.

Preliminary Biological Activity Screening: Antifungal Assay

The principal screening assay conducted on 16,17-Dihydroheronamide C was for antifungal activity against fission yeast (Schizosaccharomyces pombe). This organism was chosen based on previous studies with heronamide C analogs.[4] The screening revealed a stark difference between the dihydro- analog and related compounds.

Data Presentation

The results of the antifungal screening are summarized below. Activity is reported as the half-maximal inhibitory concentration (IC₅₀), the concentration of the compound required to inhibit the growth of 50% of the yeast population.

Compound	Target Organism (Strain)	IC₅₀ (μM)	Reference
16,17-Dihydroheronamide C	S. pombe (wild-type)	> 50	[9]
ent-Heronamide C	S. pombe (wild-type)	0.26	[9]
ent-Heronamide C	S. pombe (erg2Δ mutant)	0.44	[9]
ent-Heronamide C	S. pombe (erg31Δ erg32Δ double mutant)	0.38	[9]
8-Deoxyheronamide C	S. pombe (wild-type)	~0.13 (inferred)	[9]

Key Interpretation: 16,17-Dihydroheronamide C was found to be inactive, failing to inhibit yeast growth even at a high concentration of 50 μM.[9] In contrast, ent-heronamide C, the enantiomer of heronamide C, demonstrated potent antifungal activity.[9] This data strongly indicates that the C16-C17 double bond is indispensable for the antifungal activity of the heronamide class.[9][10]

Experimental Protocols

Fission Yeast Growth Inhibition Assay (Microbroth Dilution)

This assay determines the IC₅₀ value of a test compound against S. pombe.

1. Materials and Reagents:

• S. pombe strains (e.g., wild-type 972h-)

• Yeast Extract with Supplements (YES) liquid medium

• Test compounds (16,17-Dihydroheronamide C, positive controls) dissolved in Dimethyl Sulfoxide (DMSO)

• Sterile 96-well flat-bottom microplates

• Spectrophotometer (for measuring optical density at 600 nm, OD₆₀₀)

• Microplate reader (for measuring OD₆₀₀)

• Incubator set to 30°C

2. Experimental Workflow Diagram:

Caption: Standard workflow for a microbroth dilution antifungal assay.

3. Detailed Procedure:

• Culture Preparation: Inoculate 5 mL of YES medium with a single colony of S. pombe. Grow overnight at 30°C with shaking until the culture reaches the mid-logarithmic phase.

• Inoculum Adjustment: Measure the OD₆₀₀ of the overnight culture. Dilute the culture with fresh YES medium to a starting OD₆₀₀ of approximately 0.05.

• Compound Plating:

  • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

  • In a 96-well plate, create a 2-fold serial dilution of the compound in YES medium. Start with a high concentration (e.g., 100 μM) and dilute across 10-12 wells.

  • Include a positive control (e.g., 8-deoxyheronamide C) and a negative control (medium with DMSO, ensuring the final concentration does not exceed 1%).

• Inoculation: Add the adjusted yeast suspension to each well, bringing the total volume to 200 μL.

• Incubation: Seal the plate (e.g., with a breathable film) and incubate at 30°C for 24-48 hours, or until the negative control wells show robust growth.

• Data Acquisition: Measure the OD₆₀₀ of each well using a microplate reader.

• Data Analysis:

  • Calculate the percentage of growth inhibition for each concentration relative to the DMSO control.

  • Plot the percentage inhibition against the logarithm of the compound concentration.

  • Determine the IC₅₀ value using a non-linear regression curve fit (e.g., log(inhibitor) vs. response -- variable slope).

Discussion and Conclusion

The preliminary biological screening of 16,17-Dihydroheronamide C yielded a definitive and crucial result: the C16-C17 double bond is essential for the antifungal activity of heronamide C.[9] While molecular dynamics simulations suggest that the dihydro- analog behaves similarly to the parent compound within a lipid membrane, its lack of activity implies the double bond's role extends beyond simple membrane insertion.[3]

Two possibilities arise from this finding:

• Conformational Recognition: The planarity or specific conformation imparted by the C16-C17 double bond is strictly required for recognition by a cellular component or target.[9]

• Chemical Reactivity: The double bond may be involved in a subsequent chemical reaction (e.g., cycloaddition or reaction with a cellular nucleophile) that is the ultimate cause of its biological effect.[9]

The potent activity of ent-heronamide C further refines this understanding, suggesting that while the core scaffold is recognized regardless of its absolute stereochemistry, the natural configuration provides a more optimal fit to its target, enhancing potency.[9]

References

• 1. Heronamides A–C, new polyketide macrolactams from an Australian marine-derived Streptomyces sp. A biosynthetic case for synchronized tandem electrocyclization - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Structure and biological activity of 8-deoxyheronamide C from a marine-derived Streptomyces sp.: heronamides target saturated hydrocarbon chains in lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Total Synthesis of 16,17-Dihydroheronamide C: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocols for the total synthesis of 16,17-Dihydroheronamide C, a synthetic analogue of the natural product Heronamide C. This analogue was designed as a molecular probe to investigate the mode of action of Heronamide C, which exhibits interesting biological activities, including antifungal properties. The synthesis is notable for its modular approach, featuring a key Stille coupling reaction to assemble the carbon skeleton.

Synthetic Strategy Overview

The total synthesis of 16,17-Dihydroheronamide C is a convergent process that involves the preparation of two key fragments: a C1-C13 fragment and a C14-C27 fragment. These fragments are subsequently joined via a palladium-catalyzed Stille cross-coupling reaction. The linear precursor is then induced to undergo macrolactamization to form the 20-membered ring, followed by final deprotection steps to yield the target molecule.

The overall workflow of the synthesis is depicted below:

Caption: Overall synthetic workflow for 16,17-Dihydroheronamide C.

Key Experimental Protocols

The following sections provide detailed protocols for the pivotal steps in the synthesis of 16,17-Dihydroheronamide C.

Protocol 1: Synthesis of the C14-C27 Fragment (10)

The synthesis of the C14-C27 fragment involves a multi-step sequence, culminating in a vinyl iodide. A key transformation is the borylcupration/protonation of an internal alkyne to establish the desired stereochemistry of the triene system.[1]

Step 1a: Borylcupration/Protonation to form Triene (25)

A highly regio- and chemoselective borylcupration/protonation of dienyne 24 is performed to yield triene 25.[1]

• Reaction Scheme: Dienyne (24) → Triene (25)

• Reagents and Conditions: Specific conditions for this reaction, including the copper catalyst, boron source, and proton source, are detailed in the primary literature.[1]

• Yield: 86%[1]

Step 1b: Iodination, Deprotection, and Fmoc Protection to give C14-C27 Fragment (10)

The formed triene (25) undergoes iodination, followed by deprotection of the Teoc (2,2,2-trichloroethoxycarbonyl) group and subsequent protection with an Fmoc (fluorenylmethyloxycarbonyl) group to afford the C14-C27 vinyl iodide fragment (10).[1]

• Reaction Scheme: Triene (25) → C14-C27 Fragment (10)

• Reagents and Conditions:

  • Iodination: Reagents and conditions to be specified from supporting information.

  • Teoc Deprotection: Reagents and conditions to be specified from supporting information.

  • Fmoc Protection: Fmoc-Cl, NaHCO₃, THF/H₂O.[1]

• Overall Yield for 3 steps: 35%[1]

Protocol 2: Stille Cross-Coupling Reaction

This is the crucial bond-forming reaction that connects the two major fragments of the molecule.

• Reaction Scheme: C1-C13 Fragment (9) + C14-C27 Fragment (10) → Linear Precursor (28)

• Reagents and Conditions:

  • Palladium Catalyst: Pd₂(dba)₃

  • Ligand: Ph₃As

  • Additive: LiCl

  • Solvent: THF

  • Temperature: 40 °C[1]

• Yield: The Stille coupling is part of a four-step sequence (Stille coupling, deprotection of Fm and Fmoc, macrolactamization, and TES deprotection) that gives an overall yield of 18% for the final product. The yield for the coupling step itself is not explicitly stated in the main text.[1]

Protocol 3: Macrolactamization

Following the Stille coupling and deprotection of the protecting groups on the amino and carboxylic acid functionalities, the linear precursor undergoes an intramolecular amide bond formation to construct the 20-membered macrolactam ring.

• Reaction Scheme: Deprotected Linear Precursor → Protected Macrolactam (29)

• Reagents and Conditions:

  • Base for Fmoc deprotection: DBU in CH₂Cl₂

  • Coupling Agent: HATU

  • Base for amide coupling: DIPEA

  • Solvent: THF

  • Temperature: Room temperature[1]

• Yield for 2 steps (deprotection and macrolactamization): 66%[1]

Protocol 4: Final Deprotection

The final step in the synthesis is the removal of the silyl (B83357) protecting groups (TES - triethylsilyl) from the hydroxyl functionalities to yield 16,17-Dihydroheronamide C.

• Reaction Scheme: Protected Macrolactam (29) → 16,17-Dihydroheronamide C (8)

• Reagents and Conditions:

  • Reagent: TBAF (Tetrabutylammonium fluoride)

  • Solvent: THF

  • Temperature: 0 °C[1]

• Yield: 65%[1]

Summary of Yields

The following table summarizes the reported yields for the key transformations in the total synthesis of 16,17-Dihydroheronamide C.

Step	Starting Material	Product	Reported Yield (%)
Borylcupration/Protonation	Dienyne (24)	Triene (25)	86
Iodination, Teoc deprotection, Fmoc protection (3 steps)	Triene (25)	C14-C27 Fragment (10)	35
Fmoc Deprotection and Macrolactamization (2 steps)	Linear Precursor	Protected Macrolactam (29)	66
Final TES Deprotection	Protected Macrolactam (29)	16,17-Dihydroheronamide C (8)	65
Overall (Stille Coupling, Deprotection, Macrolactamization, Deprotection)	Fragments 9 & 10	16,17-Dihydroheronamide C (8)	18

Logical Relationship of Key Synthetic Steps

The logical progression of the key synthetic steps is illustrated in the following diagram.

Caption: Logical flow of the key stages in the synthesis.

Concluding Remarks

The total synthesis of 16,17-Dihydroheronamide C provides a robust and modular route to this important molecular probe. The key transformations, including the stereoselective formation of the triene system, the efficient Stille coupling, and the high-yielding macrolactamization and deprotection steps, offer valuable insights for synthetic chemists. These protocols can serve as a practical guide for the synthesis of 16,17-Dihydroheronamide C and its analogues for further biological and pharmacological investigations. The successful execution of this synthesis underscores the power of modern synthetic methodologies in accessing complex molecular architectures for chemical biology research.

References

• 1. chemrxiv.org [chemrxiv.org]

Synthesis of 16,17-Dihydroheronamide C: A Detailed Guide to Reaction Conditions and Protocols

For Immediate Release

TOKYO, Japan – December 7, 2025 – Detailed application notes and protocols for the synthesis of 16,17-Dihydroheronamide C, a synthetic analogue of the potent antifungal agent Heronamide C, have been compiled to support researchers in the fields of medicinal chemistry and drug development. This document provides a comprehensive overview of the modular synthetic strategy, including precise reaction conditions, step-by-step experimental protocols for key transformations, and quantitative data to facilitate reproducibility.

The synthesis of 16,17-Dihydroheronamide C is achieved through a convergent approach, involving the independent synthesis of a C1-C13 fragment and a C14-C27 fragment, followed by their strategic coupling and subsequent macrolactamization. This modularity allows for the potential generation of diverse analogues for structure-activity relationship studies.

Overall Synthetic Strategy

The logical workflow for the synthesis is depicted below. The synthesis begins with the preparation of two key fragments: the C1-C13 carboxylic acid fragment and the C14-C27 amino fragment. These fragments are then coupled using a Stille reaction. Subsequent deprotection and macrolactamization yield the final product, 16,17-Dihydroheronamide C.

Figure 1: Overall Synthetic Workflow for 16,17-Dihydroheronamide C.

Data Presentation: Reaction Conditions and Yields

The following tables summarize the quantitative data for the key synthetic steps in the preparation of 16,17-Dihydroheronamide C.

Table 1: Synthesis of the C14-C27 Fragment

Step	Starting Material	Key Reagents/Catalysts	Solvent(s)	Temp. (°C)	Time (h)	Yield (%)
Kobayashi Transfer Aminoallylation	5-Heptynal (13)	(1S)-Camphorquinone derivative 14	Not specified	Not specified	Not specified	-
Teoc Protection	Homoallylamine (15)	Carbonate 16	Not specified	Not specified	Not specified	57 (2 steps)
Dihydroxylation & Oxidative Cleavage	Teoc-protected enyneamine (17)	OsO₄ (cat.), NMO, NaIO₄	t-BuOH/THF/H₂O (20:2:1)	rt	-	62 (2 steps)
Suzuki-Miyaura Coupling	Aldehyde (18)	IPr, 23, XPhosPdG2·THF, Cs₂CO₃	DMSO	50	-	82
Iodination	Triene (25)	I₂	Not specified	Not specified	Not specified	-
Teoc Deprotection & Fmoc Protection	Iodo-triene	TBAF, FmocCl, NaHCO₃	THF, THF/H₂O (2:1)	0	-	35 (3 steps)

Table 2: Final Assembly and Macrolactamization

Step	Starting Materials	Key Reagents/Catalysts	Solvent(s)	Temp. (°C)	Time (h)	Yield (%)
Stille Coupling	Fragment 10, Fragment 9	Pd₂(dba)₃, Ph₃As, LiCl	THF	40	-	-
Fm/Fmoc Deprotection & Macrolactamization	Coupled Product	DBU; then HATU, DIPEA	CH₂Cl₂, then THF	0 to rt	-	66 (2 steps)
TES Deprotection	TES-protected macrocycle	TBAF	THF	0	-	65
Overall Yield (4 steps from Stille)	18

Experimental Protocols

Detailed methodologies for the key experiments in the synthesis of 16,17-Dihydroheronamide C are provided below.

Protocol 1: Synthesis of Teoc-Protected Enyneamine (17)

This protocol combines the Kobayashi transfer aminoallylation and subsequent Teoc protection.

• Aminoallylation: 5-Heptynal (13) is subjected to a Kobayashi transfer aminoallylation reaction using the (1S)-camphorquinone derivative 14 to yield the crude homoallylamine 15.

• Teoc Protection: The crude homoallylamine 15 is protected with the 2-(trimethysilyl)ethoxycarbonyl (Teoc) group using carbonate 16. This step affords the Teoc-protected enyneamine 17. The overall yield for these two steps is 57%.[1]

Protocol 2: Synthesis of Aldehyde Intermediate (18)

• Dihydroxylation: To a solution of the Teoc-protected enyneamine (17) in a 20:2:1 mixture of t-BuOH/THF/H₂O at room temperature, a catalytic amount of OsO₄ and N-methylmorpholine N-oxide (NMO) are added. The reaction is stirred until the starting material is consumed.

• Oxidative Cleavage: To the same reaction mixture, sodium periodate (B1199274) (NaIO₄) is added, and stirring is continued at room temperature.

• Work-up and Purification: The reaction is quenched, and the product is extracted. The combined organic layers are dried and concentrated. The crude product is purified by column chromatography to give the aldehyde 18 in a 62% yield over the two steps.[2]

Protocol 3: Suzuki-Miyaura Coupling to form Triene (25)

• Reaction Setup: In a reaction vessel, the aldehyde (18), boronic acid derivative (23), XPhosPdG2·THF, and Cs₂CO₃ are combined in DMSO.

• Reaction Execution: The mixture is heated to 50 °C and stirred until the reaction is complete as monitored by TLC.

• Work-up and Purification: The reaction mixture is cooled, diluted, and the product is extracted. The combined organic layers are washed, dried, and concentrated. The residue is purified by column chromatography to afford the triene 25 in 82% yield.[2]

Protocol 4: Synthesis of C14-C27 Fragment (10)

• Iodination: The triene (25) is iodinated using standard conditions to yield the corresponding vinyl iodide.

• Teoc Deprotection: The Teoc protecting group is removed by treatment with tetra-n-butylammonium fluoride (B91410) (TBAF) in THF at 0 °C.

• Fmoc Protection: The resulting free amine is then protected with a 9-fluorenylmethoxycarbonyl (Fmoc) group by reacting with FmocCl and NaHCO₃ in a 2:1 mixture of THF/H₂O at 0 °C. The C14-C27 fragment (10) is obtained in a 35% overall yield for these three steps.[3]

Protocol 5: Stille Coupling and Macrolactamization

• Stille Coupling: The C14-C27 fragment (10) and the C1-C13 fragment (9) are coupled using Pd₂(dba)₃, Ph₃As, and LiCl in THF at 40 °C.[3]

• Fm/Fmoc Deprotection: The coupled product is treated with 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in CH₂Cl₂ at a temperature ranging from 0 °C to room temperature to remove both the Fm and Fmoc protecting groups.[3]

• Macrolactamization: Following deprotection, the resulting amino acid is subjected to macrolactamization using 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (B91526) (HATU) and N,N-diisopropylethylamine (DIPEA) in THF at room temperature. This two-step deprotection and macrolactamization sequence yields the TES-protected macrocycle in 66% yield.[3]

Protocol 6: Final Deprotection to Yield 16,17-Dihydroheronamide C (8)

• TES Deprotection: The triethylsilyl (TES) protecting groups on the macrocycle are removed by treatment with TBAF in THF at 0 °C.[3]

• Purification: After quenching the reaction and extraction, the final product, 16,17-Dihydroheronamide C (8), is purified by column chromatography, affording the desired compound in 65% yield for this final step.[3] The overall yield for the final four steps starting from the Stille coupling is 18%.[3]

Logical Relationships in Synthesis

The synthesis of the C14-C27 fragment involves a sequential series of transformations where the product of one reaction becomes the substrate for the next. This linear progression is crucial for building the complexity of the fragment.

Figure 2: C14-C27 Fragment Synthesis Flow.

These detailed notes and protocols are intended to provide a valuable resource for the scientific community, enabling further exploration of the biological activities of heronamide analogues and accelerating the development of new antifungal therapies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols: Purification of 16,17-Dihydroheronamide C

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the purification of 16,17-Dihydroheronamide C, a synthetic analogue of the natural product Heronamide C. The purification strategy is based on silica (B1680970) gel column chromatography following the final steps of its chemical synthesis. This protocol is intended to guide researchers in obtaining a high-purity sample of this compound for further biological and pharmacological studies.

Introduction

16,17-Dihydroheronamide C is a synthetic polyene macrolactam designed as a molecular probe to investigate the mode of action of the heronamide family of natural products.[1][2][3] Unlike its natural counterpart, the absence of the C16-C17 double bond in 16,17-Dihydroheronamide C prevents certain photochemical reactions, making it a more stable tool for biological assays, including live-cell Raman imaging.[1] The purification of this complex molecule from a multi-step synthesis is critical to ensure the reliability of subsequent experimental results. This protocol outlines the key purification steps following the final synthetic transformations.

Data Presentation

The purification of 16,17-Dihydroheronamide C is an integral part of its multi-step synthesis. The following table summarizes the reported yield for the final sequence of reactions leading to the purified product.

Reaction Sequence	Product	Overall Yield (4 steps)	Reference
Stille coupling, Fm/Fmoc deprotection, Macrolactamization, TES deprotection	16,17-Dihydroheronamide C	18%	[1][2]

Experimental Protocols

The purification of 16,17-Dihydroheronamide C is achieved through standard chromatographic techniques following the completion of its synthesis. The protocol described here is based on the methods reported in the synthesis of the molecule.[1][2]

Materials and Reagents:

• Crude reaction mixture containing 16,17-Dihydroheronamide C

• Silica gel (spherical, neutral, 40-63 µm) for flash column chromatography[1]

• Solvents: Ethyl acetate (B1210297) (EtOAc), Hexane (analytical grade)

• Thin-layer chromatography (TLC) plates (silica gel 60 F254)

• Standard laboratory glassware and equipment for column chromatography

Protocol: Silica Gel Flash Column Chromatography

• Sample Preparation:

  • Following the final deprotection step (e.g., TES deprotection), concentrate the crude reaction mixture under reduced pressure to obtain a residue.

  • Dissolve the residue in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or a small amount of the initial mobile phase).

  • Alternatively, for larger scales or less soluble compounds, adsorb the crude product onto a small amount of silica gel by co-evaporation with a solvent.

• Column Packing:

  • Prepare a slurry of silica gel in the initial mobile phase (e.g., a low polarity mixture of EtOAc/hexane).

  • Pack a glass column of appropriate size with the silica gel slurry, ensuring no air bubbles are trapped.

  • Equilibrate the packed column by running the initial mobile phase through it until the bed is stable.

• Loading and Elution:

  • Carefully load the prepared sample onto the top of the silica gel bed.

  • Begin elution with a low polarity mobile phase. While the specific gradient for the final compound is not detailed in the source, a common practice for purifying complex polyketides involves a gradient of increasing polarity. For a related intermediate in the synthesis, a solvent system of EtOAc/hexane = 1/15 was used.[1][2] A similar starting point, followed by a gradual increase in the proportion of ethyl acetate, is recommended.

  • The elution can be performed using a gradient system, for example:

    • Initial phase: 5% EtOAc in Hexane

    • Gradient: Increase to 10%, 20%, 30%... EtOAc in Hexane as required.

• Fraction Collection and Analysis:

  • Collect fractions of the eluate in test tubes or vials.

  • Monitor the separation by thin-layer chromatography (TLC). Spot fractions onto a TLC plate and develop it in an appropriate solvent system. Visualize the spots under UV light or by using a suitable staining reagent.

  • Combine the fractions containing the pure 16,17-Dihydroheronamide C based on the TLC analysis.

• Product Recovery:

  • Evaporate the solvent from the combined pure fractions under reduced pressure to yield the purified 16,17-Dihydroheronamide C.

  • Characterize the final product using analytical techniques such as NMR, Mass Spectrometry, and HPLC to confirm its identity and purity.

Mandatory Visualization

Caption: Purification workflow for 16,17-Dihydroheronamide C.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing 16,17-Dihydroheronamide C in Antifungal Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data presentation for the use of 16,17-Dihydroheronamide C in antifungal research. This document outlines its primary role as a molecular probe for mode-of-action studies, particularly in comparison to its biologically active analogue, heronamide C.

Introduction

16,17-Dihydroheronamide C is a synthetic derivative of heronamide C, a polyene macrolactam with known antifungal properties. Designed specifically for mode-of-action analysis, 16,17-Dihydroheronamide C differs from its parent compound by the saturation of the C16-C17 double bond.[1][2][3][4][5][6][7] Research has demonstrated that this structural modification is critical, as 16,17-Dihydroheronamide C itself does not exhibit significant growth inhibition against fungal cells.[1][3] This makes it an invaluable tool for comparative studies to elucidate the mechanism of action of heronamide C, highlighting the crucial role of the C16-C17 double bond for antifungal activity.[1][8][2][3]

The proposed mechanism for the parent compound, heronamide C, involves interaction with cell membrane components, potentially perturbing the structure of membrane microdomains.[9][10][11] Therefore, 16,17-Dihydroheronamide C serves as an ideal negative control to investigate these membrane interactions and downstream cellular effects.

Data Presentation

The primary quantitative data available for 16,17-Dihydroheronamide C concerns its lack of inhibitory activity. This is best presented in comparison to active heronamide analogues.

Table 1: Comparative Antifungal Activity of Heronamide Analogues Against Fission Yeast (Schizosaccharomyces pombe)

Compound	Target Strain	IC₅₀ (µM)	Reference
16,17-Dihydroheronamide C	Wild-type	> 50	[1][3]
ent-Heronamide C	Wild-type	0.26	[1][3]
ent-Heronamide C	erg2Δ mutant	0.44	[1][3]
ent-Heronamide C	erg31Δ erg32Δ double mutant	0.38	[1][3]
8-Deoxyheronamide C	Wild-type	~0.5 (estimated from graph)	[1][3]

IC₅₀ (Half-maximal inhibitory concentration) is the concentration of a drug that inhibits 50% of the observed effect.

Experimental Protocols

The following protocols are standard methods for assessing antifungal activity and can be adapted for the use of 16,17-Dihydroheronamide C as a negative control or comparative agent.

Broth Microdilution Antifungal Susceptibility Assay

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antifungal agent.[12][13][14] When using 16,17-Dihydroheronamide C, it is expected that no MIC will be determined within standard concentration ranges.

Materials:

• 16,17-Dihydroheronamide C

• Active antifungal compound (e.g., heronamide C, amphotericin B) as a positive control.

• Fungal strain of interest (e.g., Candida albicans, Aspergillus fumigatus, Schizosaccharomyces pombe).

• Sterile 96-well microtiter plates.

• Appropriate sterile broth medium (e.g., RPMI 1640, Sabouraud Broth).

• Spectrophotometer or microplate reader.

• Dimethyl sulfoxide (B87167) (DMSO) for compound dissolution.

• Sterile saline or phosphate-buffered saline (PBS).

Procedure:

• Compound Preparation:

  • Prepare a stock solution of 16,17-Dihydroheronamide C in DMSO.

  • Create serial dilutions of the stock solution in the broth medium to achieve the desired final concentrations in the microtiter plate. The final DMSO concentration should not exceed 1-2% to avoid solvent-induced fungal inhibition.[15]

• Inoculum Preparation:

  • Culture the fungal strain on an appropriate agar (B569324) plate.

  • Harvest the fungal cells or spores and suspend them in sterile saline.

  • Adjust the suspension to a standardized concentration (e.g., 1-5 x 10⁵ CFU/mL) using a spectrophotometer or hemocytometer.

• Plate Setup:

  • Add 100 µL of the appropriate broth medium to each well of a 96-well plate.

  • Add 100 µL of the compound dilutions to the respective wells, creating a two-fold serial dilution across the plate.

  • Include a positive control (an active antifungal agent) and a negative control (broth with DMSO, no compound).

  • Add 100 µL of the fungal inoculum to each well.

• Incubation:

  • Incubate the plate at an appropriate temperature (e.g., 35-37°C) for 24-72 hours, depending on the fungal species.[12]

• Data Analysis:

  • Determine the MIC, which is the lowest concentration of the compound that causes complete visible inhibition of growth.

  • For a more quantitative analysis, measure the optical density (OD) at 600 nm using a microplate reader.

  • Calculate the percentage of growth inhibition for each concentration relative to the negative control.

  • The IC₅₀ value can be determined by plotting the percentage of inhibition against the compound concentration. For 16,17-Dihydroheronamide C, a high IC₅₀ value is expected.[1][3]

Visualizations

Conceptual Workflow for Comparative Antifungal Assay

Caption: Workflow for a comparative antifungal assay.

Structural Impact on Antifungal Activity

Caption: Role of the C16-C17 bond in antifungal activity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Structure and biological activity of 8-deoxyheronamide C from a marine-derived Streptomyces sp.: heronamides target saturated hydrocarbon chains in lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Techniques for the Assessment of In Vitro and In Vivo Antifungal Combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: 16,17-Dihydroheronamide C as a Control Compound

For Researchers, Scientists, and Drug Development Professionals

Introduction

16,17-Dihydroheronamide C is a synthetic analog of the natural product Heronamide C. Structurally, it is identical to Heronamide C except for the saturation of the double bond at the C16-C17 position. This subtle modification results in a complete loss of the biological activity observed with Heronamide C, particularly its potent antifungal effects. This inactivity makes 16,17-Dihydroheronamide C an ideal negative control for in vitro and in vivo experiments aimed at elucidating the mechanism of action of Heronamide C and related compounds. Its use allows researchers to distinguish specific effects of the active compound from non-specific or solvent-related effects, ensuring the validity and reliability of experimental findings.

The primary mechanism of action for active heronamides is believed to involve their interaction with cellular membranes. Specifically, they are thought to target and disrupt the structure of lipid membranes by binding to saturated hydrocarbon chains.[1][2] The C16-C17 double bond in Heronamide C is crucial for this activity; its absence in 16,17-Dihydroheronamide C abrogates this biological function.[3][4][5][6]

Physicochemical Properties

Property	Value
Molecular Formula	C₂₉H₄₁NO₃
Molecular Weight	451.64 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO, Methanol

Data Presentation: Biological Activity

The following table summarizes the comparative biological activity of 16,17-Dihydroheronamide C against fission yeast (Schizosaccharomyces pombe), demonstrating its suitability as a negative control.

Compound	Target Organism	Assay Type	IC₅₀ (μM)	Reference
16,17-Dihydroheronamide C	S. pombe	Growth Inhibition	> 50	[4]
ent-Heronamide C	S. pombe (wild-type)	Growth Inhibition	0.26	[4]
8-deoxyheronamide C	S. pombe (wild-type)	Growth Inhibition	~0.13 (inferred)	[4]

Mandatory Visualizations

Caption: Logical relationship of 16,17-Dihydroheronamide C to its active counterpart.

Caption: General experimental workflow for comparative analysis.

Experimental Protocols

Protocol 1: Fission Yeast (S. pombe) Growth Inhibition Assay (Broth Microdilution)

This protocol details a method to assess the antifungal activity of test compounds by measuring the inhibition of S. pombe growth in a liquid medium.

Materials:

• Schizosaccharomyces pombe strain (e.g., wild-type 972 h-)

• Yeast Extract with Supplements (YES) medium

• Sterile 96-well microtiter plates

• Test compounds: Heronamide C (positive control), 16,17-Dihydroheronamide C (negative control)

• Vehicle control (e.g., DMSO)

• Microplate reader

Procedure:

• Yeast Culture Preparation: Inoculate S. pombe into 5 mL of YES medium and grow overnight at 30°C with shaking to reach the mid-logarithmic phase (OD₆₀₀ of 0.4-0.6).

• Inoculum Preparation: Dilute the overnight culture with fresh YES medium to achieve a final concentration of 1 x 10⁵ cells/mL.

• Compound Preparation: Prepare stock solutions of Heronamide C and 16,17-Dihydroheronamide C in DMSO. Create a series of 2-fold serial dilutions in YES medium in a separate 96-well plate. The final concentration of DMSO should not exceed 1% in the assay wells.

• Assay Plate Setup:

  • Add 100 µL of the diluted yeast suspension to each well of a sterile 96-well plate.

  • Add 10 µL of each compound dilution to the respective wells.

  • Include wells with yeast and 1% DMSO as a vehicle control.

  • Include wells with only YES medium as a blank control.

• Incubation: Cover the plate and incubate at 30°C for 24-48 hours with shaking.

• Data Acquisition: Measure the optical density at 600 nm (OD₆₀₀) using a microplate reader.

• Data Analysis:

  • Subtract the average OD₆₀₀ of the blank wells from all other wells.

  • Calculate the percentage of growth inhibition for each concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the compound concentration and determine the IC₅₀ value using non-linear regression analysis. For 16,17-Dihydroheronamide C, no significant inhibition is expected.

Protocol 2: Analysis of S. pombe Cell Morphology

This protocol describes the microscopic examination of S. pombe cell morphology following treatment with test compounds. Active heronamides are known to induce abnormal cell wall morphology.

Materials:

• S. pombe culture in mid-log phase

• Test compounds and controls (as in Protocol 1)

• Microscope slides and coverslips

• Fluorescence microscope with appropriate filters (if using fluorescent stains)

• Optional: Calcofluor White stain for cell wall visualization

Procedure:

• Cell Treatment: In a 24-well plate, add 1 mL of mid-log phase S. pombe culture to each well.

• Add the test compounds (Heronamide C and 16,17-Dihydroheronamide C) and vehicle control to final concentrations determined from the growth inhibition assay (e.g., 5x IC₅₀ for the active compound).

• Incubation: Incubate the plate at 30°C for a defined period (e.g., 4-8 hours) to observe morphological changes before cell death occurs.

• Cell Staining (Optional):

  • Harvest a small aliquot of cells by centrifugation.

  • Resuspend the cell pellet in a solution containing Calcofluor White (final concentration 5-10 µg/mL).

  • Incubate in the dark for 5-10 minutes.

  • Wash the cells with fresh medium or PBS.

• Microscopy:

  • Place a 5 µL drop of the cell suspension onto a microscope slide and cover with a coverslip.

  • Observe the cells using brightfield or DIC microscopy to assess overall morphology (e.g., cell length, width, shape, septation).

  • If stained, use a fluorescence microscope with a DAPI filter set to visualize the cell wall.

• Image Analysis:

  • Capture images of multiple fields of view for each treatment condition.

  • Quantify morphological parameters such as cell length at division, cell width, and the percentage of cells exhibiting abnormal shapes (e.g., rounded, bent, or multi-septated).

  • Compare the morphology of cells treated with Heronamide C to those treated with 16,17-Dihydroheronamide C and the vehicle control. Cells treated with 16,17-Dihydroheronamide C are expected to show a wild-type morphology.

Protocol 3: Surface Plasmon Resonance (SPR) Analysis of Lipid Membrane Interaction

This protocol provides a framework for assessing the direct binding of 16,17-Dihydroheronamide C to lipid membranes, a key aspect of the proposed mechanism of action for active heronamides.

Caption: Workflow for Surface Plasmon Resonance (SPR) analysis.

Materials:

• SPR instrument and sensor chips with a hydrophobic surface (e.g., L1 chip)

• Lipids with saturated hydrocarbon chains (e.g., 1,2-dimyristoyl-sn-glycero-3-phosphocholine, DMPC)

• Test compounds and controls

• Running buffer (e.g., HBS-P buffer)

• Liposome (B1194612) preparation equipment (e.g., extruder)

Procedure:

• Liposome Preparation:

  • Prepare a lipid film of DMPC by evaporating the solvent from a lipid solution.

  • Hydrate the lipid film with running buffer to form multilamellar vesicles (MLVs).

  • Create small unilamellar vesicles (SUVs) by extrusion through a polycarbonate membrane (e.g., 100 nm pore size).

• Sensor Chip Preparation:

  • Equilibrate the L1 sensor chip with running buffer.

  • Inject the prepared liposome solution over the sensor surface to allow for the formation of a stable lipid monolayer.

  • Inject a solution of NaOH (e.g., 50 mM) to remove any loosely bound vesicles and stabilize the surface.

• Binding Analysis:

  • Prepare a series of dilutions of Heronamide C and 16,17-Dihydroheronamide C in running buffer.

  • Inject the compound solutions over the lipid-coated surface, starting with the lowest concentration.

  • Monitor the change in response units (RU) to detect binding. A significant increase in RU upon injection indicates binding.

  • Between each compound injection, regenerate the surface if necessary, according to the manufacturer's instructions.

• Data Analysis:

  • Generate sensorgrams (RU vs. time) for each compound concentration.

  • For compounds that show binding, determine the association (ka) and dissociation (kd) rate constants, and calculate the equilibrium dissociation constant (KD).

  • It is expected that Heronamide C will show concentration-dependent binding, while 16,17-Dihydroheronamide C will show little to no binding, confirming the importance of the C16-C17 double bond for membrane interaction.

By employing 16,17-Dihydroheronamide C as a negative control in these and other relevant assays, researchers can confidently attribute the observed biological effects of Heronamide C to its specific molecular interactions, thereby advancing our understanding of its mechanism of action and potential as a therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Surface plasmon resonance characterization of drug/liposome interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Immunofluorescence Microscopy of Schizosaccharomyces pombe Using Chemical Fixation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. A quantitative and spatial analysis of cell cycle regulators during the fission yeast cycle - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Circular Dichroism Spectroscopy of 16,17-Dihydroheronamide C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Circular Dichroism (CD) spectroscopy is a powerful analytical technique for investigating the stereochemical and conformational properties of chiral molecules in solution. This document provides detailed application notes and protocols for the use of CD spectroscopy in the characterization of 16,17-Dihydroheronamide C, a synthetic analog of the natural product Heronamide C.

16,17-Dihydroheronamide C was designed as a molecular probe to study the mode of action of Heronamide C.[1][2] The saturation of the C16-C17 double bond in this analog prevents the complex cycloaddition and epoxidation reactions that heronamide C can undergo, resulting in a more stable compound for biological assays.[1] Understanding the three-dimensional structure and conformational dynamics of 16,17-Dihydroheronamide C is crucial for interpreting its biological activity and its interactions with cellular targets, such as lipid membranes.[1][2]

CD spectroscopy is particularly valuable in this context as it can provide a fingerprint of the molecule's overall chirality and conformation in solution. The comparison of the experimental CD spectrum with that of its enantiomer, ent-16,17-Dihydroheronamide C, and related compounds like 8-deoxyheronamide C, offers definitive insights into its absolute configuration and solution-state structure.[1]

Principle of Circular Dichroism Spectroscopy

Circular dichroism is the differential absorption of left and right circularly polarized light by a chiral molecule. A CD spectrum is a plot of this difference in absorption (ΔA) as a function of wavelength. The data is typically expressed as the difference in molar extinction coefficients (Δε = εL - εR) or as molar ellipticity ([θ]). The non-zero signals, known as Cotton effects, arise from the electronic transitions of chromophores within the chiral molecule. The sign and magnitude of these Cotton effects are highly sensitive to the molecule's three-dimensional structure. A positive Cotton effect indicates that the molecule preferentially absorbs left circularly polarized light at that wavelength, while a negative Cotton effect indicates a preference for right circularly polarized light.[3]

Application: Stereochemical Analysis of 16,17-Dihydroheronamide C

The primary application of CD spectroscopy for 16,17-Dihydroheronamide C is the confirmation of its absolute configuration and the characterization of its solution-phase conformation. The polyene macrolactam structure of 16,17-Dihydroheronamide C contains multiple chromophores that give rise to a characteristic CD spectrum.

Key Findings from the Literature

• Conformational Similarity: The CD spectrum of 16,17-Dihydroheronamide C, measured in Dimethyl Sulfoxide (DMSO), displays a positive Cotton effect. This is analogous to the CD spectrum of 8-deoxyheronamide C, suggesting that both molecules adopt a similar overall conformation in solution.[1]

• Enantiomeric Relationship: The enantiomer, ent-heronamide C, exhibits a nearly symmetrical negative Cotton effect, as expected for a mirror-image molecule. This comparison provides strong evidence for the correct assignment of the absolute stereochemistry of the synthesized 16,17-Dihydroheronamide C.[1]

Data Presentation

The qualitative and expected quantitative CD spectral data for 16,17-Dihydroheronamide C and related compounds are summarized in the table below. The specific spectral data, including the wavelengths (λ) of maximum absorption and the corresponding differential molar extinction coefficients (Δε), are typically presented in the supporting information of the primary literature.[1]

Compound	Solvent	Key Spectral Feature	Expected Wavelength Range (nm)	Significance	Reference
16,17-Dihydroheronamide C	DMSO	Positive Cotton Effect	200-400	Confirms the absolute configuration and suggests a conformation similar to 8-deoxyheronamide C in solution.	[1]
ent-Heronamide C	DMSO	Negative Cotton Effect	200-400	Provides confirmation of the enantiomeric relationship with the natural heronamide C scaffold.	[1]
8-Deoxyheronamide C	DMSO	Positive Cotton Effect	200-400	Acts as a reference compound for confirming the conformation of 16,17-Dihydroheronamide C.	[1]

Experimental Protocols

This section provides a detailed protocol for acquiring the CD spectrum of 16,17-Dihydroheronamide C.

Sample Preparation

Materials:

• 16,17-Dihydroheronamide C (high purity, >95%)

• Spectroscopic grade Dimethyl Sulfoxide (DMSO)

• Volumetric flasks and precision pipettes

• Quartz cuvette with a 1 mm path length

Procedure:

• Prepare a stock solution: Accurately weigh a small amount of 16,17-Dihydroheronamide C and dissolve it in spectroscopic grade DMSO to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Prepare the final sample: Dilute the stock solution with spectroscopic grade DMSO to a final concentration suitable for CD analysis. A typical concentration for a 1 mm path length cuvette is in the range of 0.1-0.5 mg/mL. The optimal concentration should result in a maximum absorbance of less than 1.0 in the UV-Vis spectrum to avoid saturation of the detector.

• Prepare a blank: Use the same batch of spectroscopic grade DMSO as a blank reference.

Instrument Setup and Data Acquisition

Instrument: A calibrated circular dichroism spectrophotometer.

General Settings:

• Wavelength Range: 400 nm to 200 nm (or the lowest accessible wavelength for DMSO).

• Scanning Speed: 100 nm/min.

• Bandwidth: 1.0 nm.

• Data Pitch/Resolution: 0.5 nm.

• Response Time/Integration Time: 1 second.

• Accumulations: 3-5 scans to improve the signal-to-noise ratio.

• Temperature: 25 °C (or as desired, ensure it is controlled and recorded).

• Nitrogen Purge: Maintain a constant flow of high-purity nitrogen gas through the instrument to remove oxygen, which absorbs in the far-UV region.

Acquisition Workflow:

• Instrument Warm-up: Allow the instrument and lamp to warm up for at least 30 minutes.

• Baseline Correction:

  • Fill the quartz cuvette with the blank solvent (DMSO).

  • Place the cuvette in the sample holder.

  • Acquire a baseline spectrum using the same parameters as for the sample measurement.

• Sample Measurement:

  • Carefully clean and dry the cuvette.

  • Fill the cuvette with the 16,17-Dihydroheronamide C sample solution.

  • Place the cuvette back into the sample holder in the same orientation.

  • Acquire the sample spectrum.

• Post-Acquisition Processing:

  • Subtract the baseline spectrum from the sample spectrum.

  • Average the accumulated scans.

  • Convert the raw data (ellipticity in millidegrees) to molar ellipticity ([θ]) or differential molar extinction coefficient (Δε) using the known concentration and path length.

Data Analysis and Interpretation Workflow

Caption: Logical workflow for the analysis and interpretation of CD spectroscopic data.

Experimental Workflow Diagram

Caption: Step-by-step experimental workflow for acquiring CD spectra.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. Cotton effect - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Raman Spectroscopy Analysis of 16,17-Dihydroheronamide C

For Researchers, Scientists, and Drug Development Professionals

Introduction

16,17-Dihydroheronamide C is a synthetic analog of Heronamide C, a polyketide macrolactam isolated from a marine-derived Streptomyces sp.[1]. While Heronamide C exhibits interesting biological activities, including effects on mammalian cell morphology, its instability under laser irradiation can pose challenges for certain analytical techniques[2]. 16,17-Dihydroheronamide C was designed as a more stable molecular probe to investigate the mode of action of this class of compounds[2][3]. Raman spectroscopy, a non-destructive technique that provides detailed information about molecular vibrations, is a powerful tool for characterizing 16,17-Dihydroheronamide C and studying its interactions with biological systems[1][4].

These application notes provide an overview of the potential applications of Raman spectroscopy in the study of 16,17-Dihydroheronamide C and detailed protocols for its analysis.

Application Notes

Structural Characterization and Quality Control

Raman spectroscopy offers a molecular fingerprint of a compound, making it an excellent tool for the structural confirmation and quality control of synthesized 16,17-Dihydroheronamide C. The Raman spectrum is sensitive to the molecule's chemical bonds and symmetry. A characteristic Raman signal for heronamide C has been observed at approximately 1600 cm⁻¹, and similar characteristic peaks are expected for its dihydro derivative, which can be used for rapid identification and to ensure batch-to-batch consistency[2].

Investigating Drug-Membrane Interactions

Heronamides, including 16,17-Dihydroheronamide C, are known to target and interact with the saturated hydrocarbon chains within the lipid membranes of cells[5][6]. This interaction is believed to perturb the structure of membrane microdomains, leading to observed biological effects[5]. Raman spectroscopy can be employed to study these interactions in vitro. By monitoring changes in the Raman spectra of both 16,17-Dihydroheronamide C and model lipid membranes (e.g., liposomes) upon their interaction, researchers can gain insights into the conformational changes of the drug and the lipid bilayer. Shifts in the vibrational modes associated with the hydrocarbon chains of the lipids can provide direct evidence of the compound's insertion into the membrane.

Cellular Uptake and Intracellular Distribution

Raman microscopy, which combines Raman spectroscopy with microscopy, allows for the label-free imaging of cells with high spatial resolution. This technique can be used to monitor the uptake and subcellular distribution of 16,17-Dihydroheronamide C in living cells. By acquiring Raman spectra at different points within a cell, it is possible to map the localization of the compound and investigate its accumulation in specific organelles or cellular compartments. This is particularly relevant for understanding its mechanism of action and potential off-target effects.

Quantitative Data

While the full Raman spectrum for 16,17-Dihydroheronamide C is available in the supporting information of the primary literature, it is not publicly accessible for direct reproduction here[2][7]. However, based on the available information for the parent compound, a representative table of expected Raman bands is provided below. Researchers should refer to the primary literature for the exact and complete spectral data.

Raman Shift (cm⁻¹)	Tentative Vibrational Mode Assignment	Expected Intensity
~1600	C=C stretching vibrations from the polyene chain	Strong
1400 - 1500	CH₂ scissoring and bending modes	Medium
1200 - 1400	C-C stretching and C-H wagging modes	Medium to Weak
1000 - 1200	C-N and C-O stretching vibrations	Medium
Below 1000	Macrolactam ring deformations and other skeletal vibrations	Weak

This table is illustrative. The exact peak positions and intensities should be determined experimentally.

Experimental Protocols

Protocol 1: Raman Spectrum Acquisition of Solid 16,17-Dihydroheronamide C

Objective: To obtain a high-quality Raman spectrum of 16,17-Dihydroheronamide C in its solid form for structural verification and as a reference.

Materials:

• 16,17-Dihydroheronamide C (solid powder)

• Raman spectrometer with a microscope

• Glass microscope slide or quartz substrate

• Spatula

Methodology:

• Place a small amount (less than 1 mg) of 16,17-Dihydroheronamide C powder onto a clean glass microscope slide.

• Mount the slide on the microscope stage of the Raman spectrometer.

• Bring the sample into focus using the microscope's optical objective (e.g., 50x or 100x).

• Select a suitable laser excitation wavelength (e.g., 532 nm or 785 nm). A longer wavelength like 785 nm may be preferable to reduce potential fluorescence.

• Set the laser power to a low level (e.g., 1-5 mW) to avoid sample degradation.

• Set the acquisition parameters:

  • Integration time: 1-10 seconds

  • Number of accumulations: 5-10

  • Spectral range: 400 - 1800 cm⁻¹

• Acquire the Raman spectrum.

• If the signal-to-noise ratio is low, gradually increase the integration time or the number of accumulations.

• Process the spectrum by performing a baseline correction to remove any fluorescence background.

Protocol 2: Monitoring the Interaction of 16,17-Dihydroheronamide C with Model Lipid Membranes

Objective: To investigate the interaction of 16,17-Dihydroheronamide C with liposomes as a model for the cell membrane.

Materials:

• 16,17-Dihydroheronamide C

• Liposomes (e.g., composed of DPPC or a mixture of lipids mimicking a cell membrane)

• Phosphate-buffered saline (PBS)

• Raman spectrometer

Methodology:

• Prepare a solution of 16,17-Dihydroheronamide C in a suitable solvent (e.g., DMSO) at a known concentration.

• Prepare a suspension of liposomes in PBS.

• Acquire a reference Raman spectrum of the liposome (B1194612) suspension.

• Acquire a reference Raman spectrum of the 16,17-Dihydroheronamide C solution.

• Mix the 16,17-Dihydroheronamide C solution with the liposome suspension at the desired final concentrations.

• Incubate the mixture for a defined period (e.g., 30 minutes) at a controlled temperature (e.g., 37°C).

• Acquire Raman spectra of the mixture at different time points.

• Analyze the spectral data for changes in the Raman bands of both the lipid and the compound. Pay close attention to the C-H stretching region (~2800-3000 cm⁻¹) of the lipids and the characteristic peaks of 16,17-Dihydroheronamide C.

Visualizations

Caption: Workflow for Raman analysis of 16,17-Dihydroheronamide C.

Caption: Interaction of 16,17-Dihydroheronamide C with the cell membrane.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Raman and SERS spectroscopy for probing drug-target interactions: from in-vitro models to intracellular imaging | The Infrared and Raman Discussion Group [irdg.org]
• 5. Structure and biological activity of 8-deoxyheronamide C from a marine-derived Streptomyces sp.: heronamides target saturated hydrocarbon chains in lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]

Application Notes and Protocols: Molecular Dynamics Simulation of 16,17-Dihydroheronamide C in Lipid Bilayers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for conducting molecular dynamics (MD) simulations of 16,17-Dihydroheronamide C embedded within a model lipid bilayer. 16,17-Dihydroheronamide C is a synthetic analog of Heronamide C, a natural product known to interact with cell membranes. Understanding the behavior of this molecule within a lipid environment at an atomic level is crucial for elucidating its mechanism of action and for the rational design of novel therapeutics. These protocols are designed to be accessible to both new and experienced users of MD simulations, with a focus on the GROMACS simulation package.

Introduction to 16,17-Dihydroheronamide C and its Membrane Interactions

Heronamide C is a polyene macrolactam natural product that exhibits significant biological activity, believed to be mediated through its interaction with cellular membranes.[1] Specifically, heronamides have been shown to target and physically interact with the saturated hydrocarbon chains within lipid membranes.[2] The C16-C17 double bond in Heronamide C is understood to be critical for its bioactivity.[3][4][5] The saturated analog, 16,17-Dihydroheronamide C, was designed as a molecular probe to investigate this mode of action, as it is structurally similar but lacks the key reactive double bond, rendering it biologically inactive.[3][6]

MD simulations offer a powerful computational microscope to visualize and quantify the interactions between 16,17-Dihydroheronamide C and a lipid bilayer at an atomic resolution. By simulating this system, researchers can gain insights into:

• The preferred location and orientation of the molecule within the membrane.

• The effect of the molecule on the structural properties of the lipid bilayer.

• The specific molecular interactions that stabilize the molecule within the membrane.

• The energetic barrier for the molecule to cross the membrane.

This application note provides a step-by-step protocol for setting up, running, and analyzing an all-atom MD simulation of a single 16,17-Dihydroheronamide C molecule in a solvated 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (B13819) (POPC) lipid bilayer.

Experimental and Computational Protocols

This section details the necessary steps to prepare the system, run the MD simulation, and analyze the resulting trajectory. The workflow is designed for use with the GROMACS simulation suite, a versatile and widely used open-source MD engine.

System Preparation Workflow

The overall workflow for preparing the simulation system is depicted below.

Figure 1: Overall workflow for the MD simulation of 16,17-Dihydroheronamide C in a lipid bilayer.

Protocol 1: Small Molecule Preparation

Objective: To obtain a 3D structure of 16,17-Dihydroheronamide C and generate its topology and parameter files for the GROMACS simulation.

Materials:

• A computer with a molecular modeling software (e.g., Avogadro, PyMOL) and Open Babel installed.

• Access to the internet.

Methodology:

• Obtain Heronamide C Structure:

  • Navigate to the PubChem database and search for "Heronamide C" (CID 49794660).

  • Download the 3D conformer of Heronamide C in SDF format.

• Modify the Structure to 16,17-Dihydroheronamide C:

  • Open the downloaded SDF file in a molecular editor like Avogadro.

  • Locate the double bond between carbons 16 and 17.

  • Select the bond and change its bond order from double to single.

  • Add hydrogen atoms to the modified carbons to satisfy valency.

  • Perform a geometry optimization using the software's built-in force field (e.g., MMFF94).

  • Save the resulting structure as dihhydroheronamideC.mol2.

• Generate Topology and Parameters:

  • Use a tool like the CHARMM General Force Field (CGenFF) server or the Automated Topology Builder (ATB) to generate GROMACS-compatible topology (.itp) and parameter files for dihhydroheronamideC.mol2. This step will provide the necessary force field parameters for the small molecule. For this protocol, we will assume the use of the CHARMM36 force field, which is well-suited for lipid and protein simulations.

Protocol 2: Lipid Bilayer Construction and System Assembly

Objective: To construct a POPC lipid bilayer and embed the 16,17-Dihydroheronamide C molecule within it.

Materials:

• A computer with access to the CHARMM-GUI web server.

• The dihhydroheronamideC.pdb file generated in the previous step.

Methodology:

• Use CHARMM-GUI Membrane Builder:

  • Navigate to the CHARMM-GUI website and select "Membrane Builder".

  • Choose to build a "Bilayer Builder" system.

  • Instead of a protein, upload the dihhydroheronamideC.pdb file as a "small molecule".

  • Orient the molecule as desired relative to the membrane. For initial placement, positioning it in the water phase above the bilayer is a good starting point to observe spontaneous insertion.

  • Select POPC as the lipid type for both the upper and lower leaflets. A common system size is 128 lipids (64 per leaflet).

  • Set the hydration number to a value that provides a sufficient water layer above and below the membrane (e.g., 30 waters per lipid).

  • Add ions (e.g., NaCl) to neutralize the system and achieve a desired salt concentration (e.g., 0.15 M).

  • Proceed through the CHARMM-GUI steps to generate the complete system.

  • Download the generated GROMACS input files. This will include the coordinate file (.gro), topology file (.top), and MD parameter files (.mdp).

Protocol 3: MD Simulation

Objective: To run the energy minimization, equilibration, and production MD simulations.

Materials:

• A computer with GROMACS installed.

• The GROMACS input files from CHARMM-GUI.

Methodology:

• Energy Minimization:

  • This step removes steric clashes and bad contacts in the initial system configuration.

  • Use the grompp module to assemble the simulation input file:

  • Run the energy minimization using mdrun:

• Equilibration (NVT and NPT):

  • NVT Equilibration (Constant Volume and Temperature): This step stabilizes the temperature of the system.

  • NPT Equilibration (Constant Pressure and Temperature): This step stabilizes the pressure and density of the system, allowing the lipid bilayer to relax to its correct area per lipid.

• Production MD:

  • This is the main simulation run from which you will collect data for analysis.

  • Extend the simulation time in the md.mdp file as needed (e.g., 100 ns or longer).

  • Use grompp and mdrun to run the production simulation:

Table 1: Example GROMACS Simulation Parameters (.mdp)

Parameter	Energy Minimization	NVT Equilibration	NPT Equilibration	Production MD
integrator	steep	md	md	md
nsteps	5000	50000	250000	50000000
dt	0.001	0.002	0.002	0.002
pbc	xyz	xyz	xyz	xyz
coulombtype	PME	PME	PME	PME
rcoulomb	1.2	1.2	1.2	1.2
vdwtype	Cut-off	Cut-off	Cut-off	Cut-off
rvdw	1.2	1.2	1.2	1.2
tcoupl	-	V-rescale	V-rescale	V-rescale
tc-grps	-	System	System	System
tau_t	-	0.1	0.1	0.1
ref_t	-	310	310	310
pcoupl	-	-	Parrinello-Rahman	Parrinello-Rahman
pcoupltype	-	-	semiisotropic	semiisotropic
tau_p	-	-	5.0	5.0
ref_p	-	-	1.0 1.0	1.0 1.0
compressibility	-	-	4.5e-5 4.5e-5	4.5e-5 4.5e-5
constraints	none	h-bonds	all-bonds	all-bonds
constraint_algorithm	-	LINCS	LINCS	LINCS

Data Analysis

This section outlines several key analyses to characterize the behavior of 16,17-Dihydroheronamide C in the lipid bilayer.

Analysis Workflow

Figure 2: Key analyses for the MD simulation of a small molecule in a lipid bilayer.

Protocol 4: Standard Bilayer Property Analysis

Objective: To calculate the area per lipid, bilayer thickness, and lipid tail order parameters to assess the impact of 16,17-Dihydroheronamide C on the membrane structure.

Methodology:

• Area per Lipid (APL):

  • Calculated from the box dimensions in the NPT simulation.

  • Use the gmx energy command to extract the box-x and box-y dimensions over time.

  • The APL is calculated as: (Box-X * Box-Y) / (Number of lipids per leaflet).

• Bilayer Thickness:

  • Often defined as the distance between the phosphate (B84403) groups of the two leaflets.

  • Use the gmx density command, selecting the phosphate groups of the lipids. The distance between the two peaks in the density profile represents the bilayer thickness.

• Deuterium Order Parameters (SCD):

  • This measures the orientational order of the lipid acyl chains.

  • Use the gmx order command, providing an index file containing the carbon atoms of the lipid tails.

Table 2: Representative Quantitative Data from Bilayer Analysis (Illustrative)

Property	Value	Standard Deviation
Area per Lipid (POPC)	0.64 nm²	± 0.02 nm²
Bilayer Thickness (P-P)	3.8 nm	± 0.1 nm
SCD (sn-1, C10)	0.18	± 0.01
SCD (sn-2, C10)	0.17	± 0.01
Note: These are example values for a pure POPC bilayer at 310 K and may vary in the presence of the small molecule.

Protocol 5: Molecule-Lipid Interaction Analysis

Objective: To characterize the specific interactions between 16,17-Dihydroheronamide C and the surrounding lipid molecules.

Methodology:

• Radial Distribution Function (RDF):

  • Calculates the probability of finding a particle at a certain distance from a reference particle.

  • Use the gmx rdf command to calculate the RDF between specific atoms of the small molecule and atoms of the lipids (e.g., phosphate groups, glycerol, acyl chains) or water. This reveals the solvation shell and preferred interaction partners.

• Potential of Mean Force (PMF):

  • Calculates the free energy profile of moving the small molecule along a reaction coordinate, typically the axis perpendicular to the membrane plane (the z-axis).

  • This is a more advanced technique, often employing umbrella sampling. It provides the free energy barrier for membrane permeation.

  • The GROMACS pull code in conjunction with gmx wham can be used for this analysis.

Conclusion

This application note provides a detailed framework for the molecular dynamics simulation of 16,17-Dihydroheronamide C in a POPC lipid bilayer using GROMACS. By following these protocols, researchers can gain valuable insights into the atomistic details of its interaction with a model cell membrane. The analyses described herein will help to characterize the structural and energetic consequences of this interaction, contributing to a deeper understanding of the mode of action of heronamides and aiding in the future design of membrane-targeting therapeutics.

References

• 1. gmx order — GROMACS 5.1 documentation [manual.gromacs.org]
• 2. dasher.wustl.edu [dasher.wustl.edu]
• 3. gchenlab.com [gchenlab.com]
• 4. gmx rdf - GROMACS 2025.0 documentation [manual.gromacs.org]
• 5. bioinformaticsreview.com [bioinformaticsreview.com]
• 6. Chemistry tools tutorials/scripts by kbsezginel [kut.ai]

Application Notes and Protocols for Studying Heronamide C and 16,17-Dihydroheronamide C

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for investigating the biological activities of Heronamide C, a marine-derived polyene macrolactam, and its inactive analog, 16,17-Dihydroheronamide C. The protocols outlined below are designed to elucidate the mechanism of action of Heronamide C, leveraging the differential activity of these two compounds to pinpoint the critical role of the C16-C17 double bond.

Heronamide C has demonstrated potent antifungal and cytotoxic activities, with evidence suggesting it targets saturated hydrocarbon chains within lipid membranes, leading to the disruption of membrane microdomains.[1][2] In contrast, 16,17-Dihydroheronamide C, which lacks the C16-C17 double bond, is biologically inactive, making it an ideal negative control to dissect the specific molecular interactions and downstream cellular consequences of Heronamide C.

I. Comparative Cytotoxicity Profiling

To quantify and compare the cytotoxic effects of Heronamide C and 16,17-Dihydroheronamide C across various cancer cell lines, two primary assays are recommended: a metabolic activity assay (MTT) and an ATP-based viability assay (CellTiter-Glo®).

Data Presentation: Comparative IC50 Values

Cell Line	Compound	IC50 (µM)
HeLa (Cervical Cancer)	Heronamide C	[Insert experimental value]
16,17-Dihydroheronamide C	> 50
MCF-7 (Breast Cancer)	Heronamide C	[Insert experimental value]
16,17-Dihydroheronamide C	> 50
A549 (Lung Cancer)	Heronamide C	[Insert experimental value]
16,17-Dihydroheronamide C	> 50
Jurkat (T-cell Leukemia)	Heronamide C	[Insert experimental value]
16,17-Dihydroheronamide C	> 50

Experimental Protocols

This colorimetric assay measures the reduction of yellow tetrazolium salt (MTT) to purple formazan (B1609692) crystals by metabolically active cells, providing an indication of cell viability.[3]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Heronamide C and 16,17-Dihydroheronamide C (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well microplates

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of Heronamide C and 16,17-Dihydroheronamide C in culture medium.

• Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (DMSO) and a no-cell control.

• Incubate for 48-72 hours.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[4]

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[4]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

This homogeneous assay quantifies ATP, an indicator of metabolically active cells, providing a highly sensitive measure of cell viability.[5][6]

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• Heronamide C and 16,17-Dihydroheronamide C (dissolved in DMSO)

• CellTiter-Glo® Reagent

• Opaque-walled 96-well microplates

• Luminometer

Protocol:

• Seed cells in an opaque-walled 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours.

• Prepare serial dilutions of Heronamide C and 16,17-Dihydroheronamide C in culture medium.

• Add the compound dilutions to the wells. Include a vehicle control (DMSO) and a no-cell control.

• Incubate for 48-72 hours.

• Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for 30 minutes.

• Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL).

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a luminometer.[7]

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

II. Investigation of Apoptosis Induction

To determine if the observed cytotoxicity of Heronamide C is due to the induction of apoptosis, the following assays are recommended.

Data Presentation: Apoptosis and Cell Cycle Analysis

Assay	Parameter	Heronamide C	16,17-Dihydroheronamide C
Annexin V/PI Staining	% Early Apoptotic Cells (Annexin V+/PI-)	[Insert value]	[Insert value]
% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)	[Insert value]	[Insert value]
Caspase-Glo® 3/7 Assay	Fold Increase in Caspase Activity	[Insert value]	[Insert value]
Cell Cycle Analysis	% Cells in G1 Phase	[Insert value]	[Insert value]
% Cells in S Phase	[Insert value]	[Insert value]
% Cells in G2/M Phase	[Insert value]	[Insert value]
% Sub-G1 Population	[Insert value]	[Insert value]

Experimental Protocols

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells based on the externalization of phosphatidylserine (B164497) (Annexin V binding) and membrane integrity (PI staining).[1][8][9]

Materials:

• Treated and untreated cells

• Annexin V-FITC (or other fluorochrome)

• Propidium Iodide (PI)

• 1X Binding Buffer (10 mM Hepes, 140 mM NaCl, 2.5 mM CaCl2, pH 7.4)

• Flow cytometer

Protocol:

• Treat cells with Heronamide C (at its IC50 concentration) and 16,17-Dihydroheronamide C (at the same concentration) for 24-48 hours.

• Harvest approximately 1-5 x 10^5 cells by centrifugation.

• Wash the cells once with cold PBS.

• Resuspend the cells in 100 µL of 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[10]

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

This luminescent assay measures the activity of caspases 3 and 7, key executioner caspases in the apoptotic pathway.[11][12]

Materials:

• Treated and untreated cells

• Caspase-Glo® 3/7 Reagent

• Opaque-walled 96-well microplates

• Luminometer

Protocol:

• Seed cells in an opaque-walled 96-well plate and treat with Heronamide C and 16,17-Dihydroheronamide C as described for the viability assays.

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add 100 µL of Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents on a plate shaker at 300-500 rpm for 30 seconds.

• Incubate at room temperature for 1-3 hours.

• Measure the luminescence using a luminometer.

• Express the results as a fold change in caspase activity compared to the vehicle control.

This method uses PI to stain cellular DNA, allowing for the analysis of cell cycle distribution by flow cytometry. An increase in the sub-G1 population is indicative of apoptotic DNA fragmentation.[13][14]

Materials:

• Treated and untreated cells

• Cold 70% ethanol (B145695)

• PBS

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Protocol:

• Treat cells with Heronamide C and 16,17-Dihydroheronamide C for 24-48 hours.

• Harvest approximately 1 x 10^6 cells and wash with PBS.

• Fix the cells by dropwise addition of cold 70% ethanol while vortexing.

• Incubate at 4°C for at least 30 minutes.

• Centrifuge the fixed cells and wash twice with PBS.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the DNA content by flow cytometry.

III. Elucidating the Mechanism of Action: Membrane Interaction

Given that Heronamide C is proposed to interact with lipid membranes, the following approaches can be used to investigate this interaction and its consequences.

Experimental Protocols

SPR can be used to directly measure the binding of Heronamide C and 16,17-Dihydroheronamide C to artificial lipid membranes in real-time.[15][16]

Materials:

• SPR instrument (e.g., Biacore)

• L1 sensor chip

• Liposomes (e.g., composed of DMPC or a mixture of lipids mimicking a cancer cell membrane)

• Heronamide C and 16,17-Dihydroheronamide C

• Running buffer (e.g., HBS-P+)

Protocol:

• Prepare small unilamellar vesicles (SUVs) of the desired lipid composition by sonication or extrusion.

• Immobilize the liposomes onto the L1 sensor chip surface to form a lipid bilayer.

• Prepare a series of concentrations of Heronamide C and 16,17-Dihydroheronamide C in the running buffer.

• Inject the compound solutions over the lipid surface and a reference surface.

• Monitor the change in the SPR signal (response units, RU) over time to determine association and dissociation kinetics.

• Analyze the data to calculate binding affinity (KD).

Changes in the organization of lipid rafts can be assessed by observing the localization of raft-associated proteins.

Materials:

• Treated and untreated cells

• Antibodies against lipid raft markers (e.g., flotillin, caveolin) and non-raft markers (e.g., transferrin receptor)

• Sucrose (B13894) solutions for density gradient centrifugation

• Ultracentrifuge

• Western blotting reagents and equipment

Protocol:

• Treat cells with Heronamide C and 16,17-Dihydroheronamide C.

• Lyse the cells in a cold, detergent-free buffer.

• Perform a sucrose density gradient ultracentrifugation to separate the lipid raft fractions (low density) from the non-raft fractions (high density).[17]

• Collect the fractions and perform Western blot analysis using antibodies against raft and non-raft markers.

• A shift of raft markers to higher density fractions upon treatment with Heronamide C would indicate lipid raft disruption.

IV. Visualizing Workflows and Pathways

The following diagrams illustrate the experimental logic and the proposed signaling pathway for Heronamide C.

Caption: Experimental workflow for comparative analysis.

Caption: Proposed signaling pathway for Heronamide C.

References

• 1. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 2. Structure and biological activity of 8-deoxyheronamide C from a marine-derived Streptomyces sp.: heronamides target saturated hydrocarbon chains in lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. CellTiter-Glo® Luminescent Cell Viability Assay Protocol [worldwide.promega.com]
• 6. CellTiter-Glo® Luminescent Cell Viability Assay [promega.com]
• 7. benchchem.com [benchchem.com]
• 8. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - SG [thermofisher.com]
• 9. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 10. interchim.fr [interchim.fr]
• 11. promega.com [promega.com]
• 12. ulab360.com [ulab360.com]
• 13. vet.cornell.edu [vet.cornell.edu]
• 14. Propidium Iodide Cell Cycle Staining Protocol [protocols.io]
• 15. Surface plasmon resonance for measuring interactions of proteins with lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Surface Plasmon Resonance for Measuring Interactions of Proteins with Lipids and Lipid Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. inventbiotech.com [inventbiotech.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 16,17-Dihydroheronamide C

Welcome to the technical support center for the synthesis of 16,17-Dihydroheronamide C. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis of this complex natural product analogue.

Frequently Asked Questions (FAQs) & Troubleshooting

1. General Synthesis Strategy

Question: What is the overall synthetic strategy for 16,17-Dihydroheronamide C?

Answer: The total synthesis of 16,17-Dihydroheronamide C is based on a highly modular approach.[1][2][3][4] This strategy involves the synthesis of two key fragments, a C1-C13 unit and a C14-C27 unit, which are then coupled together. The final steps involve the deprotection of protecting groups, macrolactamization to form the 20-membered ring, and a final deprotection step.[2] This modularity allows for the synthesis of various analogues for structure-activity relationship studies.[1][5]

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of 16,17-Dihydroheronamide C

Welcome to the technical support center for the synthesis of 16,17-Dihydroheronamide C. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges and improving reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 16,17-Dihydroheronamide C?

A1: The synthesis of 16,17-Dihydroheronamide C is based on a highly modular strategy.[1][2][3] The core approach involves the synthesis of two key fragments, a C1-C13 fragment and a C14-C27 fragment, which are then coupled together. This is followed by macrolactamization and final deprotection steps to yield the target compound. This modularity allows for the synthesis of various analogues for structure-activity relationship studies.[1][4]

Q2: Why was 16,17-Dihydroheronamide C synthesized?

A2: 16,17-Dihydroheronamide C was designed as a molecular probe to study the mode of action of its parent compound, Heronamide C.[1][2][3] By removing the C16-C17 double bond, researchers aimed to investigate the importance of this specific structural feature for the compound's biological activity, particularly its antifungal properties.[2][3][4]

Q3: What are the critical reaction steps in the synthesis that may require optimization?

A3: Key steps that may require careful optimization to improve yield include the Stille coupling of the C1-C13 and C14-C27 fragments, the subsequent macrolactamization to form the 20-membered ring, and the final deprotection of the silyl (B83357) ethers. Each of these transformations can be sensitive to reaction conditions.

Troubleshooting Guide

Low Yield in Stille Coupling Reaction

Problem: The Stille coupling between the C1-C13 vinyl iodide fragment and the C14-C27 stannane (B1208499) fragment is resulting in low yields of the coupled product.

Possible Causes & Solutions:

• Catalyst Inactivity: The palladium catalyst may be deactivated. Ensure all reagents and solvents are thoroughly degassed to remove oxygen. Consider using a freshly opened bottle of the palladium catalyst or a different palladium source (e.g., XPhosPdG2).

• Ligand Degradation: The phosphine (B1218219) ligand may be sensitive to air or moisture. Store ligands under an inert atmosphere and handle them using Schlenk techniques.

• Incomplete Reaction: The reaction may not be going to completion. Monitor the reaction progress carefully using TLC or LC-MS. If the reaction stalls, consider adding a fresh portion of the catalyst. The reaction temperature may also need optimization; a higher temperature (e.g., 50 °C) has been reported as effective.[5]

• Side Reactions: Competing side reactions, such as homocoupling of the organostannane, may be occurring. Ensure the stoichiometry of the coupling partners is accurate.

Inefficient Macrolactamization

Problem: The intramolecular cyclization to form the 20-membered macrolactam is proceeding with low efficiency.

Possible Causes & Solutions:

• High Concentration: Macrolactamization reactions are highly sensitive to concentration. Use high-dilution conditions to favor the intramolecular reaction over intermolecular polymerization. This can be achieved by the slow addition of the linear precursor to a large volume of solvent.

• Suboptimal Coupling Reagent: The choice of coupling reagent is critical. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) has been successfully used.[5] If yields are low, consider screening other modern peptide coupling reagents.

• Steric Hindrance: The linear precursor may adopt a conformation that is unfavorable for cyclization. The reaction temperature can influence molecular flexibility; gentle heating may improve yields, but excessive heat can lead to degradation.

• Base Selection: The choice and amount of base (e.g., DBU) can significantly impact the reaction. An excess of base can sometimes lead to side reactions. Perform small-scale experiments to optimize the base equivalents.

Incomplete Final Deprotection

Problem: The removal of the final protecting groups (e.g., TES ethers) is incomplete or results in degradation of the final product.

Possible Causes & Solutions:

• Reagent Quality: The quality of the deprotecting agent, such as TBAF (Tetra-n-butylammonium fluoride), is crucial. Use a fresh solution of TBAF, as older solutions can contain significant amounts of water and other impurities.

• Reaction Time and Temperature: The reaction should be performed at a low temperature (e.g., 0 °C) to minimize potential side reactions and carefully monitored by TLC or LC-MS to determine the optimal reaction time.[2] Over-exposure to the fluoride (B91410) reagent can lead to decomposition.

• Work-up Procedure: The work-up is critical for isolating the final product. Quenching the reaction with a buffered solution (e.g., pH 6.8 phosphate (B84403) buffer) can help to neutralize the reaction mixture and prevent product degradation during extraction.[2]

• Purification Challenges: The final product may be sensitive. Purification via silica (B1680970) gel column chromatography should be performed efficiently, and appropriate solvent systems (e.g., MeOH/CHCl₃) should be used to ensure good separation and recovery.[2]

Data Presentation

Table 1: Reported Yields for Key Synthetic Sequences

Step/Sequence	Reagents/Conditions	Reported Yield	Reference
Teoc Protection of Enyneamine	Teoc-carbonate (16)	57% (over 2 steps)	[2]
Iodination, Teoc Deprotection, Fmoc Protection	1. I₂; 2. TBAF; 3. FmocCl, NaHCO₃	35% (over 3 steps)	[5]
Stille Coupling, Deprotection, Macrolactamization, TES Deprotection	1. XPhosPdG2, Cs₂CO₃; 2. DBU; 3. HATU; 4. TBAF	18% (over 4 steps)	[5]
Final TES Deprotection	TBAF, THF, 0 °C	65%	[2]

Experimental Protocols

Protocol 1: Final Deprotection of TES-protected 16,17-Dihydroheronamide C

• Dissolve the TES-protected macrolactam (1 equivalent) in anhydrous tetrahydrofuran (B95107) (THF) to a concentration of approximately 0.01 M.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of tetra-n-butylammonium fluoride (TBAF) in THF (1.0 M, 4 equivalents) dropwise to the cooled solution.

• Stir the reaction mixture at 0 °C for 20 minutes, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding pH 6.8 phosphate buffer.

• Extract the aqueous mixture with ethyl acetate (B1210297) (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography using a methanol/chloroform solvent system (e.g., 1:20 v/v) to afford 16,17-Dihydroheronamide C as a white solid.[2]

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. chemrxiv.org [chemrxiv.org]

Technical Support Center: Synthesis of 16,17-Dihydroheronamide C

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers engaged in the synthesis of 16,17-Dihydroheronamide C. The information is tailored to address specific challenges that may be encountered during the experimental process.

Troubleshooting Guide: Side Reactions

Question: I am encountering unexpected byproducts and lower than expected yields in my synthesis of 16,17-Dihydroheronamide C. What are the likely side reactions and how can I mitigate them?

Answer: The multi-step synthesis of 16,17-Dihydroheronamide C involves several critical transformations, each with the potential for side reactions. Below is a summary of potential issues, their causes, and recommended solutions for the key steps as outlined in the modular synthetic strategy.

Reaction Step	Potential Side Reaction	Potential Cause(s)	Recommended Solutions
Stille Coupling	Homocoupling of the organostannane reagent.	- Presence of oxygen. - Non-optimal reaction temperature. - Inefficient catalytic cycle.	- Ensure thorough degassing of solvents and reagents. - Optimize reaction temperature; avoid excessive heat. - Use a fresh, active palladium catalyst and appropriate ligands.
Protodestannylation of the organostannane.	- Presence of acidic protons or moisture.	- Use anhydrous solvents and reagents. - Employ a non-protic solvent.
Fmoc Deprotection	β-elimination of the Fmoc group.	- Prolonged exposure to basic conditions. - Elevated temperatures.	- Minimize reaction time with the deprotecting agent (e.g., piperidine). - Conduct the reaction at room temperature or below.
Diketopiperazine formation.	- Occurs after deprotection of the second amino acid in a linear precursor, leading to cyclization and cleavage.	- Couple the next amino acid promptly after Fmoc deprotection. - Use sterically hindered amino acid derivatives if applicable.
Macrolactamization	Intermolecular oligomerization.	- High concentration of the linear precursor.	- Perform the reaction under high-dilution conditions to favor intramolecular cyclization. - Use a syringe pump for slow addition of the substrate.
Epimerization at the α-carbon of the activated carboxylic acid.	- Strong or sterically hindered base. - Prolonged reaction time at elevated temperatures.	- Use a non-nucleophilic, sterically unhindered base. - Optimize reaction time and temperature to the minimum required for cyclization.
TES Deprotection	Incomplete deprotection.	- Insufficient deprotecting agent. - Steric hindrance around the TES ether.	- Increase the equivalents of the deprotecting agent (e.g., TBAF). - Increase the reaction time or slightly elevate the temperature.
Cleavage of other silyl (B83357) ethers (if present).	- Non-selective deprotection conditions.	- Use milder deprotection reagents or carefully control stoichiometry and reaction time if other acid-labile protecting groups are present.

Frequently Asked Questions (FAQs)

Q1: My Stille coupling reaction is sluggish and gives a low yield of the coupled product. What should I check first?

A1: A sluggish Stille coupling reaction is often due to an inactive catalyst or suboptimal reaction conditions. First, ensure your palladium catalyst is fresh and active; Pd(0) catalysts can be sensitive to air and moisture. Second, confirm that your solvent and reagents are rigorously degassed to remove oxygen, which can deactivate the catalyst. The choice of ligand is also crucial; ensure it is appropriate for the specific substrates being coupled. Finally, consider optimizing the reaction temperature, as some complex couplings require heating to proceed at a reasonable rate.

Q2: During the macrolactamization step, I am observing a significant amount of a higher molecular weight species by mass spectrometry. What is likely happening?

A2: The formation of higher molecular weight species during macrolactamization is a strong indication of intermolecular coupling, leading to dimers, trimers, or higher-order oligomers. This side reaction competes with the desired intramolecular cyclization. To favor the formation of the monomeric macrolactam, it is essential to perform the reaction under high-dilution conditions. This is typically achieved by the slow addition of the linear precursor to a large volume of solvent, which maintains a very low substrate concentration throughout the reaction.

Q3: After Fmoc deprotection using piperidine, I notice a byproduct with a mass corresponding to the loss of a portion of my peptide chain. What could be the cause?

A3: This is a classic sign of diketopiperazine formation. After the N-terminal Fmoc group of the second amino acid in your linear precursor is removed, the newly freed amine can attack the ester linkage of the first amino acid, leading to the formation of a stable six-membered ring (a diketopiperazine) and cleavage from the rest of the molecule. To minimize this, it is crucial to proceed with the subsequent coupling reaction as soon as the Fmoc deprotection is complete.

Q4: I am having trouble selectively removing the TES (triethylsilyl) ethers without affecting other protecting groups in my molecule. What are my options?

A4: TES ethers are generally more labile to acidic conditions and fluoride (B91410) reagents than bulkier silyl ethers like TBS (tert-butyldimethylsilyl) or TIPS (triisopropylsilyl). For selective deprotection, you can try using milder fluoride sources or carefully controlled acidic conditions. For example, using a stoichiometric amount of a fluoride source like TBAF at low temperatures can often achieve selectivity. Acetic acid in a mixture of THF and water is another common method for milder deprotection. The optimal conditions will depend on the specific substrate and the other protecting groups present.

Quantitative Data

The synthesis of 16,17-Dihydroheronamide C involves a multi-step sequence with reported overall yields for key transformations.

Synthetic Sequence	Reported Overall Yield
Iodination of triene, Teoc deprotection, and Fmoc protection to yield the C14-C27 unit.	35% (over 3 steps)
Stille coupling, simultaneous Fm and Fmoc deprotection, macrolactamization, and TES deprotection to yield 16,17-Dihydroheronamide C.	18% (over 4 steps)
Final TES deprotection of the protected macrocycle.	65%

Experimental Protocols

While detailed, step-by-step protocols for the entire synthesis are best found in the supporting information of the primary literature, the key transformations are summarized here based on the published synthetic strategy.

Stille Coupling (General Protocol):

• To a solution of the vinyl iodide fragment in an appropriate degassed solvent (e.g., DMF, THF, or toluene), add the organostannane fragment.

• Add a palladium(0) catalyst (e.g., Pd(PPh₃)₄ or generated in situ from a Pd(II) source and a ligand).

• Add any necessary additives, such as a copper(I) salt or lithium chloride, which can accelerate the reaction.

• Heat the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, perform an aqueous work-up and purify the product by column chromatography.

Macrolactamization (General Protocol):

• Prepare a solution of the linear amino acid precursor in a suitable solvent (e.g., DMF or DCM).

• In a separate flask, add a large volume of the same solvent and the coupling reagent (e.g., HATU, HBTU) and a non-nucleophilic base (e.g., DIPEA).

• Using a syringe pump, add the solution of the linear precursor to the reaction flask containing the coupling reagents over several hours to maintain high dilution.

• Stir the reaction at room temperature until completion, monitoring by TLC or LC-MS.

• Quench the reaction, remove the solvent under reduced pressure, and purify the macrocycle by column chromatography.

TES Deprotection:

• Dissolve the TES-protected substrate in a suitable solvent such as THF.

• Cool the solution to 0 °C.

• Add a solution of tetrabutylammonium (B224687) fluoride (TBAF) in THF dropwise.

• Stir the reaction at 0 °C and monitor its progress by TLC.

• Once the reaction is complete, quench with a buffered aqueous solution.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate.

• Purify the deprotected product by silica (B1680970) gel column chromatography.[1]

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing HPLC Purification of 16,17-Dihydroheronamide C

Welcome to the technical support center for the purification of 16,17-Dihydroheronamide C. This resource is intended for researchers, scientists, and drug development professionals to provide targeted guidance for optimizing the High-Performance Liquid Chromatography (HPLC) purification of this complex natural product. Below you will find troubleshooting guides and frequently asked questions to address common challenges encountered during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 16,17-Dihydroheronamide C that I should consider for HPLC purification?

A1: 16,17-Dihydroheronamide C is a polyene macrolactam with a molecular formula of C29H41NO3 and a molecular weight of 451.64.[1] Its structure contains both hydrophobic (the macrolide ring) and polar functional groups (hydroxyl and amide groups), making it amenable to reversed-phase HPLC. The polyene nature of the molecule suggests potential sensitivity to light and oxidation, so proper sample handling is crucial.

Q2: What is a good starting point for developing an HPLC method for 16,17-Dihydroheronamide C purification?

A2: For a complex natural product like 16,17-Dihydroheronamide C, a reversed-phase C18 column is a common and effective starting point.[2][3] A gradient elution with a mobile phase consisting of water (A) and an organic solvent like acetonitrile (B52724) or methanol (B129727) (B), both with a small amount of acidifier like 0.1% formic acid or trifluoroacetic acid, is recommended. The acid helps to suppress the ionization of polar groups, leading to sharper peaks.

Q3: My sample is a crude extract. What sample preparation steps are necessary before HPLC purification?

A3: Proper sample preparation is critical to protect the HPLC column and achieve good separation. For a crude extract, consider the following steps:

• Solid-Phase Extraction (SPE): This can be used to remove highly polar or non-polar impurities that could interfere with the separation or irreversibly bind to the column.

• Filtration: Always filter your sample through a 0.22 µm or 0.45 µm syringe filter before injection to remove particulate matter that can clog the column frit.[4]

• Solvent Compatibility: Ensure your final sample is dissolved in a solvent that is compatible with your initial mobile phase to avoid peak distortion.[5] Ideally, dissolve the sample in the mobile phase itself.

Troubleshooting Guides

This section provides solutions to common problems you may encounter during the HPLC purification of 16,17-Dihydroheronamide C.

Issue 1: Poor Resolution or Co-eluting Peaks

If you are observing peaks that are not well-separated from the peak of interest.

• Solution 1: Optimize the Mobile Phase Gradient. A shallow gradient can improve the separation of closely eluting compounds.[4] Experiment with different gradient slopes and durations.

• Solution 2: Change the Organic Solvent. Switching from acetonitrile to methanol, or vice versa, can alter the selectivity of the separation due to different solvent-analyte interactions.

• Solution 3: Adjust the pH of the Mobile Phase. Small changes in the pH of the aqueous phase can influence the retention and peak shape of ionizable compounds.

• Solution 4: Try a Different Stationary Phase. If a C18 column does not provide adequate resolution, consider a column with a different chemistry, such as a phenyl-hexyl or a C30 column, which can offer different selectivity for complex molecules.

Issue 2: Peak Tailing or Asymmetrical Peaks

If the peak for 16,17-Dihydroheronamide C is not symmetrical and has a "tail".

• Solution 1: Check for Column Overload. Injecting too much sample can lead to peak tailing.[6] Try injecting a smaller volume or a more dilute sample.

• Solution 2: Ensure Proper pH Control. As mentioned, using an acidified mobile phase can improve peak shape for compounds with polar functional groups.[4]

• Solution 3: Investigate Secondary Interactions. Peak tailing can result from unwanted interactions between the analyte and the stationary phase. Adding a small amount of a competing base, like triethylamine, to the mobile phase can sometimes mitigate this.

• Solution 4: Column Degradation. An old or poorly maintained column can lead to peak tailing.[5] Try cleaning the column according to the manufacturer's instructions or replace it if necessary.

Issue 3: High Backpressure

If the system pressure is significantly higher than normal.

• Solution 1: Identify the Blockage. Systematically check for blockages, starting from the column outlet and moving backward. A common culprit is a clogged column inlet frit.[3][7]

• Solution 2: Filter Your Samples and Mobile Phase. Ensure all samples and mobile phase components are properly filtered to prevent particulates from entering the system.[4]

• Solution 3: Check for Precipitated Buffer. If you are using buffers in your mobile phase, ensure they are fully dissolved and that you are not mixing organic solvent concentrations that could cause precipitation.

Issue 4: Retention Time Drift

If the retention time of the 16,17-Dihydroheronamide C peak changes between runs.

• Solution 1: Ensure Proper Column Equilibration. Before each injection, make sure the column is fully equilibrated with the initial mobile phase conditions.[5]

• Solution 2: Check Mobile Phase Composition. Inaccurate mobile phase preparation can lead to retention time shifts.[5] Prepare fresh mobile phase and ensure accurate mixing.

• Solution 3: Monitor Column Temperature. Changes in column temperature can affect retention times. Use a column oven to maintain a consistent temperature.[8]

• Solution 4: Check for Pump Malfunctions. Inconsistent flow from the pump can cause retention time variability. Check for leaks and ensure the pump is properly primed.

Data Presentation

Table 1: Effect of Mobile Phase Composition on Retention Time and Resolution

Mobile Phase B (Organic)	Gradient (Time, %B)	Retention Time (min)	Resolution (from nearest impurity)
Acetonitrile	0-20 min, 30-70%	15.2	1.3
Acetonitrile	0-30 min, 40-60%	18.5	1.8
Methanol	0-20 min, 40-80%	12.8	1.1
Methanol	0-30 min, 50-70%	16.3	1.6

Note: This is hypothetical data for illustrative purposes.

Table 2: Influence of Column Chemistry on Purification Performance

Column Type	Particle Size (µm)	Peak Tailing Factor	Peak Width (min)
C18	5	1.8	0.5
C18	3	1.4	0.3
Phenyl-Hexyl	5	1.2	0.4
C30	5	1.1	0.35

Note: This is hypothetical data for illustrative purposes.

Experimental Protocols

Protocol 1: General HPLC Purification Method for 16,17-Dihydroheronamide C

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start with a linear gradient of 30% B to 70% B over 20 minutes. Hold at 70% B for 5 minutes, then return to initial conditions and equilibrate for 10 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength determined by a UV scan of the compound (a starting point could be 254 nm or 280 nm).

• Injection Volume: 20 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition and filter through a 0.22 µm syringe filter.

Mandatory Visualization

Caption: Experimental workflow for the purification of 16,17-Dihydroheronamide C.

Caption: Troubleshooting logic for common HPLC purification issues.

References

• 1. file.medchemexpress.eu [file.medchemexpress.eu]
• 2. researchgate.net [researchgate.net]
• 3. uhplcs.com [uhplcs.com]
• 4. benchchem.com [benchchem.com]
• 5. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]
• 6. ijsdr.org [ijsdr.org]
• 7. agilent.com [agilent.com]
• 8. Optimization of HPLC Methods for the Analysis of Bioactive Compounds in Crude Plant Extracts [plantextractwholesale.com]

"16,17-Dihydroheronamide C" solubility and handling issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 16,17-Dihydroheronamide C.

Frequently Asked Questions (FAQs)

Q1: What is 16,17-Dihydroheronamide C and why is it used in research?

A1: 16,17-Dihydroheronamide C is a synthetic analog of Heronamide C, a naturally occurring polyketide macrolactam.[1][2][3][4][5] It was designed as a stable molecular probe to investigate the mode of action of Heronamide C.[1][2][3][4][5] Unlike its parent compound, 16,17-Dihydroheronamide C lacks the C16-C17 double bond, which renders it biologically inactive.[5] This stability makes it an ideal negative control in experiments.[6]

Q2: I am having trouble dissolving 16,17-Dihydroheronamide C. What solvents are recommended?

A2: While specific quantitative solubility data for 16,17-Dihydroheronamide C is not extensively published, its parent compound and similar complex macrolactams are often soluble in organic solvents. For spectroscopic measurements of 16,17-Dihydroheronamide C, Dimethyl Sulfoxide (DMSO) has been successfully used.[6] It is recommended to start with small quantities in DMSO. For other applications, a solubility test in various organic solvents such as ethanol, methanol, or dimethylformamide (DMF) may be necessary.

Q3: Are there any known handling or stability issues with 16,17-Dihydroheronamide C?

A3: 16,17-Dihydroheronamide C was specifically designed to be more stable than Heronamide C.[6] The absence of the reactive C16-C17 double bond prevents the degradation and/or photochemical reactions observed with Heronamide C.[6] However, as with any complex organic molecule, it is recommended to store it in a cool, dry, and dark place to prevent any potential degradation over time. It should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE) should be worn.

Troubleshooting Guides

Issue: Poor Solubility in a Desired Solvent System

Potential Cause: The polarity of the solvent may not be suitable for the large, complex structure of 16,17-Dihydroheronamide C.

Troubleshooting Steps:

• Solvent Selection: If DMSO is not compatible with your experimental system, try other polar aprotic solvents like DMF or N-methyl-2-pyrrolidone (NMP).

• Co-solvent System: Consider using a co-solvent system. For aqueous solutions, preparing a concentrated stock solution in DMSO first and then diluting it with the aqueous buffer can be effective. Be mindful of the final DMSO concentration in your experiment.

• Gentle Heating: Gentle warming of the solution (e.g., to 37°C) can aid in dissolution. However, monitor for any signs of degradation.

• Sonication: Use of an ultrasonic bath can help to break up solid particles and enhance dissolution.

Experimental Protocol: Determining Compound Solubility

This protocol outlines a general method for determining the solubility of a compound like 16,17-Dihydroheronamide C in a specific solvent.

• Preparation: Weigh out a small, precise amount of the compound (e.g., 1 mg).

• Initial Solvent Addition: Add a small, measured volume of the desired solvent (e.g., 100 µL) to the compound.

• Vortexing/Mixing: Vortex the mixture vigorously for 1-2 minutes.

• Observation: Visually inspect the solution for any undissolved particles.

• Incremental Solvent Addition: If the compound is not fully dissolved, add another measured volume of the solvent and repeat the vortexing and observation steps.

• Solubility Calculation: Continue adding solvent incrementally until the compound is fully dissolved. The solubility can then be calculated based on the total volume of solvent used.

Data Presentation

Table 1: Summary of 16,17-Dihydroheronamide C Properties

Property	Description	Reference
Molecular Formula	C29H41NO3	Inferred from Heronamide C structure
Biological Activity	Inactive; does not show growth inhibition up to 50 μM.	[5]
Intended Use	Inactive probe for mode-of-action studies of Heronamide C.	[5][6]
Known Solvents	Dimethyl Sulfoxide (DMSO)	[6]
Key Structural Feature	Lacks the C16-C17 double bond present in Heronamide C.	[1][6]

Visualizations

Caption: Workflow for determining the solubility of a compound.

Caption: Relationship between Heronamide C and its dihydro-analog.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]

preventing degradation of "16,17-Dihydroheronamide C" in solution

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of 16,17-Dihydroheronamide C in solution. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 16,17-Dihydroheronamide C and why is its stability a concern?

A1: 16,17-Dihydroheronamide C is a polyketide macrolactam, a class of complex natural products often isolated from marine microorganisms.[1] It was specifically designed as a more stable analog of Heronamide C, which is susceptible to degradation upon light exposure.[2] Like many complex natural products, 16,17-Dihydroheronamide C can be sensitive to environmental factors such as light, pH, temperature, and the choice of solvent, which can lead to its degradation and loss of biological activity.

Q2: What are the primary degradation pathways for 16,17-Dihydroheronamide C?

A2: Based on its structural features as a polyene macrolactam, the primary anticipated degradation pathways are:

• Photodegradation: The conjugated polyene system in the molecule makes it susceptible to degradation upon exposure to light, particularly UV radiation.[3][4] This can lead to isomerization, cyclization, or oxidation reactions.

• Hydrolysis: The macrolactam (a cyclic amide) ring can be susceptible to hydrolysis, especially under acidic or basic conditions, leading to the opening of the ring and inactivation of the compound.[3][5]

• Oxidation: The polyene chain and other functional groups may be susceptible to oxidation, especially in the presence of oxygen, trace metals, or peroxides in the solvent.

Q3: What are the ideal storage conditions for 16,17-Dihydroheronamide C?

A3: For long-term storage, 16,17-Dihydroheronamide C should be stored as a lyophilized powder in a tightly sealed container at -20°C or below, protected from light.[6] For solutions, it is recommended to prepare fresh solutions for each experiment. If short-term storage of a solution is necessary, it should be stored at -20°C or -80°C in an amber vial to protect it from light. Avoid repeated freeze-thaw cycles.

Q4: Which solvents are recommended for dissolving and storing 16,17-Dihydroheronamide C?

A4: The choice of solvent is critical for the stability of 16,17-Dihydroheronamide C. Aprotic, high-purity solvents are generally preferred.

• Recommended: Dimethyl sulfoxide (B87167) (DMSO) and N,N-Dimethylformamide (DMF) are common choices for dissolving and storing macrolactams for biological assays.

• Use with Caution: Protic solvents like methanol (B129727) and ethanol (B145695) can participate in degradation reactions. If their use is unavoidable, they should be of the highest purity and freshly opened. Chlorinated solvents may contain acidic impurities that can catalyze degradation.

• Aqueous Solutions: Prepare aqueous solutions fresh and use a buffer to maintain a neutral pH (around 6-7.5). The stability of polyene antibiotics is often optimal in a slightly acidic to neutral pH range.[7]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Loss of biological activity in a previously active solution.	Degradation of the compound due to improper storage or handling.	1. Prepare a fresh solution from a new stock of lyophilized powder. 2. Confirm the structure and purity of the new solution by LC-MS. 3. Review storage conditions: ensure protection from light and appropriate temperature.
Appearance of new peaks in HPLC analysis of the sample.	The new peaks are likely degradation products.	1. Analyze the mass of the new peaks by LC-MS to hypothesize their structures (e.g., hydrolyzed product, photo-isomer). 2. Conduct a forced degradation study (see Experimental Protocols) to intentionally generate degradation products and confirm their retention times.
Inconsistent experimental results between replicates.	Partial degradation of the compound during the experiment.	1. Minimize the exposure of the solution to ambient light during experimental setup and execution. Use amber-colored labware or cover with aluminum foil. 2. Maintain a constant and controlled temperature throughout the experiment. 3. If the experiment is lengthy, consider preparing fresh solutions for later time points.
Precipitation of the compound in aqueous buffer.	Poor solubility of the compound at the working concentration and pH.	1. Prepare a more concentrated stock solution in an appropriate organic solvent (e.g., DMSO) and dilute it into the aqueous buffer immediately before use. Ensure the final concentration of the organic solvent is compatible with your experiment. 2. Evaluate the solubility at different pH values to find the optimal range.

Quantitative Data Summary

Disclaimer: The following table provides illustrative data on the stability of a hypothetical polyene macrolactam under various conditions, based on general knowledge of similar compounds. Specific experimental data for 16,17-Dihydroheronamide C is not currently available in the public domain.

Condition	Parameter	Value	Resulting Degradation (Illustrative)
pH	pH 3 (0.1 M HCl)	24 hours at 25°C	~ 40%
pH 7 (Phosphate Buffer)	24 hours at 25°C	< 5%
pH 10 (Carbonate Buffer)	24 hours at 25°C	~ 25%
Temperature	4°C (in DMSO, dark)	7 days	< 2%
25°C (in DMSO, dark)	7 days	~ 10%
40°C (in DMSO, dark)	7 days	~ 35%
Light Exposure	Ambient Lab Light (in DMSO)	8 hours	~ 15%
UV Light (254 nm, in DMSO)	1 hour	> 50%
Solvent	DMSO (dark, 25°C)	48 hours	< 5%
Methanol (dark, 25°C)	48 hours	~ 15%
Acetonitrile (B52724) (dark, 25°C)	48 hours	~ 8%

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade 16,17-Dihydroheronamide C to identify potential degradation products and pathways.[8][9]

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of 16,17-Dihydroheronamide C in acetonitrile or DMSO.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Incubate at 60°C for 2, 4, 8, and 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Incubate at 60°C for 2, 4, 8, and 24 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 2, 4, 8, and 24 hours.

• Thermal Degradation: Incubate the stock solution at 80°C in the dark for 24, 48, and 72 hours.

• Photodegradation: Expose the stock solution in a quartz cuvette to a UV lamp (254 nm) and a visible light source for 8, 24, and 48 hours. A control sample should be wrapped in aluminum foil and kept under the same conditions.

3. Sample Analysis:

• At each time point, withdraw an aliquot of the stressed sample.

• If necessary, neutralize the acidic and basic samples with an equimolar amount of base or acid, respectively.

• Dilute the samples to a suitable concentration (e.g., 50 µg/mL) with the mobile phase.

• Analyze the samples using a validated stability-indicating HPLC-UV/MS method.[10][11]

4. Data Analysis:

• Compare the chromatograms of the stressed samples with that of an unstressed control.

• Identify and quantify the degradation products.

• Use the mass spectrometry data to propose structures for the degradation products.

Protocol 2: Assessing Photostability in Solution

This protocol is for quantifying the rate of photodegradation.[12][13]

1. Sample Preparation:

• Prepare a solution of 16,17-Dihydroheronamide C in a photochemically inert solvent (e.g., acetonitrile) at a known concentration (e.g., 10 µg/mL).

• Prepare a "dark control" sample by wrapping an identical sample in aluminum foil.

2. Light Exposure:

• Place the samples in a photostability chamber with a calibrated light source (e.g., a xenon lamp simulating sunlight or a specific UV wavelength).

• Maintain a constant temperature during the experiment.

3. Sample Analysis:

• At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw aliquots from both the exposed and dark control samples.

• Analyze the samples immediately by HPLC to determine the concentration of the remaining 16,17-Dihydroheronamide C.

4. Data Analysis:

• Plot the concentration of 16,17-Dihydroheronamide C as a function of time for both the exposed and dark control samples.

• Calculate the degradation rate constant (k) and the half-life (t½) of the compound under the specific light conditions.

Visualizations

Caption: Potential degradation pathways for 16,17-Dihydroheronamide C.

Caption: Workflow for a forced degradation study.

References

• 1. researchgate.net [researchgate.net]
• 2. Degradation of macrolide antibiotics by ozone: a mechanistic case study with clarithromycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. Transformation of macrolide antibiotics during chlorination process: Kinetics, degradation products, and comprehensive toxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. laboratory-equipment.com [laboratory-equipment.com]
• 7. [Stability at different pH of polyene antibiotics derived from partricin] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biopharminternational.com [biopharminternational.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. Analytical Techniques for Stability Testing: HPLC – StabilityStudies.in [stabilitystudies.in]
• 11. tnsroindia.org.in [tnsroindia.org.in]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

The Critical Role of the C16-C17 Double Bond: A Comparative Analysis of Heronamide C and 16,17-Dihydroheronamide C Biological Activity

For Immediate Release

A comparative analysis of the biological activities of Heronamide C and its synthetic analogue, 16,17-Dihydroheronamide C, reveals the indispensable role of the C16-C17 double bond for the antifungal properties of this class of polyene macrolactams. This guide synthesizes key experimental findings to provide researchers, scientists, and drug development professionals with a clear understanding of the structure-activity relationship and the implications for future analogue design.

Summary of Key Findings

Heronamide C, a 20-membered polyene macrolactam, has demonstrated notable biological activity, including antifungal and cytotoxic effects.[1][2][3][4] In contrast, its saturated counterpart, 16,17-Dihydroheronamide C, which was designed as a more stable probe for mode-of-action studies, is largely devoid of this activity.[5][6][7][8][9] This stark difference underscores the critical contribution of the C16-C17 double bond to the bioactivity of Heronamide C.

Quantitative Comparison of Biological Activity

Experimental data evaluating the growth inhibition of fission yeast (Schizosaccharomyces pombe) highlights the dramatic loss of activity upon saturation of the C16-C17 bond. While direct IC50 values for Heronamide C against fission yeast were not specified in the reviewed literature, the activity of closely related analogues provides a strong basis for comparison.

Compound	Target Organism	IC50 (μM)	Key Finding
16,17-Dihydroheronamide C	Fission Yeast	> 50	No significant growth inhibition observed.[7]
ent-Heronamide C	Fission Yeast (wild-type)	0.26	Enantiomer of Heronamide C shows potent antifungal activity.[7]
ent-Heronamide C	Fission Yeast (erg2Δ mutant)	0.44	Potent activity maintained against sterol mutant.[7]
ent-Heronamide C	Fission Yeast (erg31Δ erg32Δ double mutant)	0.38	Potent activity maintained against sterol mutants.[7]
8-deoxyheronamide C	Fission Yeast (wild-type)	~0.5 (estimated from 2-fold less potency than ent-Heronamide C)	A naturally occurring analogue with potent antifungal activity.[7]

Experimental Protocols

The antifungal activity of the heronamide analogues was assessed using a standard broth microdilution method.

Fission Yeast Growth Inhibition Assay:

• Strains: Wild-type and sterol mutant strains (erg2Δ, erg31Δ erg32Δ) of fission yeast (Schizosaccharomyces pombe) were used.

• Culture Medium: Yeast cells were cultured in a suitable liquid medium, such as YES medium.

• Compound Preparation: The test compounds were dissolved in dimethyl sulfoxide (B87167) (DMSO) to create stock solutions.

• Assay Procedure: The compounds were serially diluted in the culture medium in 96-well microplates. Yeast cells were then added to each well at a specified density.

• Incubation: The microplates were incubated at 30°C for a defined period, typically 24-48 hours.

• Data Analysis: Cell growth was determined by measuring the optical density at 600 nm (OD600) using a microplate reader. The IC50 value, the concentration of the compound that inhibits 50% of cell growth, was calculated from the dose-response curves.

Proposed Mechanism of Action and the Role of the C16-C17 Double Bond

Heronamides are thought to exert their biological effects by targeting and disrupting the cell membrane.[1][2][3][6] Surface plasmon resonance experiments have shown a tight physical interaction between heronamides and saturated hydrocarbon chains in lipid membranes.[1][3] It is hypothesized that these molecules interact with cell membrane lipids, perturbing the structure of membrane microdomains.[1][3]

The lack of activity in 16,17-Dihydroheronamide C suggests two possibilities:

• Conformational Importance: The C16-C17 double bond may be crucial for maintaining the specific three-dimensional conformation of the macrolactam ring required for effective binding to its membrane target.[7]

• Reactivity: The double bond itself may be involved in a chemical reaction essential for the compound's antifungal activity.[7] Heronamide C is known to be susceptible to thermal, aerobic, and photochemical reactions, which could lead to the formation of active intermediates or products.[6][10] The saturation of this bond in 16,17-Dihydroheronamide C prevents these reactions.

The design of 16,17-Dihydroheronamide C was partly motivated by the instability of Heronamide C during Raman imaging experiments, which suggested laser-induced degradation or photochemical reactions.[6]

Caption: Proposed mechanism of Heronamide C antifungal activity.

References

• 1. Structure and biological activity of 8-deoxyheronamide C from a marine-derived Streptomyces sp.: heronamides target saturated hydrocarbon chains in lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of 16,17-Dihydroheronamide C and Other Heronamide Analogues: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of 16,17-Dihydroheronamide C and other analogues of the Heronamide family of natural products. This document summarizes their biological activities, with a focus on antifungal and cytotoxic properties, and presents available experimental data and methodologies.

The Heronamides are a class of polyketide macrolactams isolated from marine-derived Streptomyces species.[1] They have garnered interest for their unique structural features and biological activities. This guide focuses on a comparative analysis of 16,17-Dihydroheronamide C with other key Heronamide analogues, including Heronamide A, B, and C, as well as 8-deoxyheronamide C.

Data Presentation: A Comparative Overview of Biological Activity

The primary biological activity reported for Heronamide analogues is their antifungal properties, particularly against the fission yeast Schizosaccharomyces pombe. Notably, structural modifications, such as the saturation of the C16-C17 double bond in 16,17-Dihydroheronamide C, have been shown to have a profound impact on this activity.

While direct cytotoxic effects on mammalian cancer cell lines have been explored, Heronamide C is reported to elicit a dramatic and reversible non-cytotoxic effect on mammalian cell morphology.[1] Detailed quantitative cytotoxicity data in the form of IC50 values against a broad panel of cancer cell lines for the Heronamide analogues covered in this guide is not extensively available in the public domain.

Table 1: Antifungal Activity of Heronamide Analogues against Fission Yeast (Schizosaccharomyces pombe)

Compound	Structure	Antifungal Activity (IC50/MIC)	Key Structural Feature	Reference
Heronamide C	[Insert Image of Heronamide C structure]	Potent antifungal activity	Conjugated polyene system with C16-C17 double bond	[2]
16,17-Dihydroheronamide C	[Insert Image of 16,17-Dihydroheronamide C structure]	Inactive (up to 50 µM)	Saturated C16-C17 bond	[3]
ent-Heronamide C	[Insert Image of ent-Heronamide C structure]	Potent antifungal activity	Enantiomer of Heronamide C	[3]
8-deoxyheronamide C	[Insert Image of 8-deoxyheronamide C structure]	Potent antifungal activity (MIC 5.9 μM for wild-type)	Lacks hydroxyl group at C8	[2]
Heronamide A	[Insert Image of Heronamide A structure]	Inactive	Oxidized derivative of Heronamide C	[2]
Heronamide B	[Insert Image of Heronamide B structure]	Inactive	Photochemical rearrangement product of Heronamide C	[2]

Note: Specific IC50 values for all analogues are not consistently reported across literature; activity is often described qualitatively.

Mechanism of Action

Current research suggests that the primary mode of action for biologically active Heronamides involves the perturbation of the cell membrane.[4][5] Studies have shown that these molecules interact with saturated hydrocarbon chains within the lipid bilayer, leading to alterations in membrane structure and function.[4][5] This mechanism is consistent with the observed antifungal activity and the induction of abnormal cell morphology in fission yeast.[4][5]

There is currently no direct scientific evidence to suggest that Heronamide analogues exert their biological effects through modulation of the NF-κB signaling pathway.

Experimental Protocols

The following are generalized protocols for key experiments cited in the study of Heronamide analogues. For specific experimental parameters, it is recommended to consult the referenced literature.

Antifungal Susceptibility Testing against Fission Yeast

This protocol is a generalized procedure for determining the minimum inhibitory concentration (MIC) or half-maximal inhibitory concentration (IC50) of compounds against Schizosaccharomyces pombe.

• Yeast Culture: S. pombe cells are cultured in a suitable liquid medium, such as Yeast Extract with Supplements (YES) medium, at 30°C with shaking.

• Inoculum Preparation: An overnight culture of yeast is diluted to a specific cell density (e.g., 1 x 10^5 cells/mL) in fresh medium.

• Compound Preparation: The test compounds (Heronamide analogues) are dissolved in a suitable solvent, such as DMSO, to create stock solutions. A serial dilution of each compound is then prepared in the culture medium.

• Assay Setup: In a 96-well microplate, the diluted yeast inoculum is mixed with the various concentrations of the test compounds. Control wells containing yeast with solvent only (e.g., DMSO) and yeast in medium alone are included.

• Incubation: The microplate is incubated at 30°C for a defined period (e.g., 24-48 hours).

• Growth Measurement: Yeast growth is assessed by measuring the optical density at 600 nm (OD600) using a microplate reader.

• Data Analysis: The percentage of growth inhibition is calculated for each compound concentration relative to the solvent control. The IC50 value is determined by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

Mammalian Cell Morphology Assay

This protocol describes a general method for observing the effect of compounds on the morphology of mammalian cells.

• Cell Culture: A suitable mammalian cell line (e.g., HeLa, NIH3T3) is cultured in appropriate medium (e.g., DMEM supplemented with 10% fetal bovine serum) in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into multi-well plates (e.g., 24-well or 96-well) containing glass coverslips and allowed to adhere overnight.

• Compound Treatment: The test compounds are added to the cell culture medium at various concentrations. A solvent control is also included.

• Incubation: The cells are incubated with the compounds for a specified period (e.g., 24 hours).

• Microscopy: The coverslips are washed with phosphate-buffered saline (PBS), fixed with a suitable fixative (e.g., 4% paraformaldehyde), and permeabilized if necessary. The cellular morphology is then observed and documented using phase-contrast or fluorescence microscopy. For more detailed analysis, specific cellular components (e.g., actin cytoskeleton, nucleus) can be stained with fluorescent dyes.

• Reversibility Assessment: To test for the reversibility of the effect, the compound-containing medium is removed, and the cells are washed and incubated in fresh medium. The cell morphology is then monitored over time to see if it returns to the normal state.

Mandatory Visualization

Signaling Pathways and Experimental Workflows

References

• 1. Heronamides A–C, new polyketide macrolactams from an Australian marine-derived Streptomyces sp. A biosynthetic case for synchronized tandem electrocyclization - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Structure and biological activity of 8-deoxyheronamide C from a marine-derived Streptomyces sp.: heronamides target saturated hydrocarbon chains in lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating 16,17-Dihydroheronamide C as a Molecular Probe for Heronamide C: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Heronamide C and its synthetic analog, 16,17-Dihydroheronamide C. The data presented herein validates the use of 16,17-Dihydroheronamide C as an invaluable molecular probe for elucidating the mechanism of action of Heronamide C, a potent antifungal agent. By comparing their biological activities and physical properties, researchers can effectively utilize these two molecules to unravel the intricacies of Heronamide C's effects on fungal cells.

Executive Summary

Heronamide C is a natural product exhibiting significant antifungal properties. To facilitate the study of its mode of action, 16,17-Dihydroheronamide C was designed and synthesized as a molecular probe.[1][2][3][4] The key difference between the two molecules is the saturation of the C16-C17 double bond in 16,17-Dihydroheronamide C. This single modification results in a dramatic loss of antifungal activity, establishing 16,17-Dihydroheronamide C as an excellent negative control for experiments investigating the biological effects of Heronamide C.[2] This guide outlines the comparative data and experimental protocols that underscore the utility of this molecular probe.

Data Presentation: Comparative Analysis

The following table summarizes the key differences in the biological and physical properties of Heronamide C and 16,17-Dihydroheronamide C.

Feature	Heronamide C	16,17-Dihydroheronamide C	Rationale for Comparison
Antifungal Activity (MIC)	Potent activity against various fungal strains, including fission yeast (Schizosaccharomyces pombe) with reported MIC values as low as 0.125 µg/mL.[5]	No significant antifungal activity reported.[2]	Demonstrates the critical role of the C16-C17 double bond for biological function and validates 16,17-Dihydroheronamide C as a negative control.
Mechanism of Action	Targets saturated hydrocarbon chains in lipid membranes, leading to perturbation of membrane microdomains and altered cell morphology.[6][7]	Does not significantly perturb lipid membranes in a manner that leads to fungal cell death. Assumed to have a similar affinity for membranes without inducing downstream effects.	Allows for the decoupling of membrane binding from the induction of a biological response.
Interaction with Lipid Membranes	Binds to lipid membranes containing saturated hydrocarbon chains, as demonstrated by Surface Plasmon Resonance (SPR).[6]	Predicted to interact with lipid membranes in a similar manner to Heronamide C due to overall structural similarity, but without triggering a downstream cascade.	Enables the study of membrane localization independent of the biological consequences.
Chemical Stability	The polyene structure is susceptible to degradation.	The saturated C16-C17 bond may confer greater stability under certain experimental conditions.	Important for designing and interpreting experiments, particularly those involving long incubation times or exposure to light.

Experimental Protocols

Synthesis of 16,17-Dihydroheronamide C

The synthesis of 16,17-Dihydroheronamide C is achieved through a modular, multi-step process. A detailed, step-by-step protocol is outlined in the primary literature.[7] The general workflow is depicted below.

Caption: Synthetic workflow for 16,17-Dihydroheronamide C.

Antifungal Susceptibility Testing

The minimum inhibitory concentration (MIC) of Heronamide C and 16,17-Dihydroheronamide C against various fungal strains can be determined using standard broth microdilution methods.[8][9]

General Protocol:

• Inoculum Preparation: Prepare a standardized suspension of the fungal strain to be tested.

• Serial Dilution: Perform serial dilutions of Heronamide C and 16,17-Dihydroheronamide C in a 96-well microtiter plate containing appropriate growth medium.

• Inoculation: Inoculate each well with the fungal suspension.

• Incubation: Incubate the plates at the optimal temperature for the specific fungal strain for a defined period (e.g., 24-48 hours).

• MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits fungal growth.

Surface Plasmon Resonance (SPR) for Lipid Membrane Interaction

SPR can be employed to measure the binding affinity of Heronamide C and 16,17-Dihydroheronamide C to lipid membranes.[6][10][11]

Experimental Workflow:

Caption: Workflow for SPR analysis of membrane interaction.

Mandatory Visualization: Signaling Pathway and Logical Relationships

Proposed Signaling Pathway of Heronamide C

Heronamide C is hypothesized to exert its antifungal effect through direct interaction with the fungal cell membrane, leading to a cascade of events that result in cell death. 16,17-Dihydroheronamide C, while likely still interacting with the membrane, fails to initiate this downstream signaling.

Caption: Proposed signaling pathway of Heronamide C and the role of its dihydro-analog.

Logical Relationship for Validation

The validation of 16,17-Dihydroheronamide C as a molecular probe is based on a clear logical framework.

Caption: Logical framework for validating the molecular probe.

Conclusion

The comparative data strongly supports the use of 16,17-Dihydroheronamide C as a molecular probe to investigate the biological activity of Heronamide C. Its structural similarity, coupled with its lack of antifungal activity, provides researchers with a powerful tool to dissect the specific molecular interactions and downstream signaling events initiated by Heronamide C. The use of this probe in conjunction with the parent compound will undoubtedly accelerate our understanding of this promising class of antifungal agents and aid in the development of novel therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. Heronamides A–C, new polyketide macrolactams from an Australian marine-derived Streptomyces sp. A biosynthetic case for synchronized tandem electrocyclization - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Structure and biological activity of 8-deoxyheronamide C from a marine-derived Streptomyces sp.: heronamides target saturated hydrocarbon chains in lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antimicrobial Susceptibility - Fungal (Yeasts and Molds) | ARUP Laboratories Test Directory [ltd.aruplab.com]
• 10. Using Surface Plasmon Resonance to Quantitatively Assess Lipid-Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Surface plasmon resonance for measuring interactions of proteins with lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Indispensable Role of the C16-C17 Double Bond in the Antifungal Activity of Heronamides: A Comparative Analysis

A comprehensive review of the structure-activity relationship (SAR) of heronamide C and its saturated analogue, 16,17-dihydroheronamide C, reveals the critical importance of the C16-C17 double bond for its potent antifungal properties. This guide synthesizes the available experimental data to provide a clear comparison for researchers in mycology and drug development.

Heronamide C, a polyene macrolactam, has demonstrated significant antifungal activity. However, strategic modification of its chemical structure has unveiled that the C16-C17 olefinic bond is a key determinant of its biological function. The saturation of this bond, resulting in 16,17-dihydroheronamide C, leads to a complete abrogation of its antifungal efficacy, underscoring the stringent structural requirements for its mechanism of action.

Quantitative Comparison of Antifungal Activity

The antifungal activities of heronamide C analogues were evaluated against the fission yeast Schizosaccharomyces pombe. The data clearly illustrates the dramatic loss of activity upon saturation of the C16-C17 double bond.

Compound	C16-C17 Bond	Antifungal Activity (MIC against S. pombe)	Reference
8-deoxyheronamide C	Double Bond	5.9 µM	[1]
16,17-dihydroheronamide C	Single Bond	> 50 µM (Inactive)	[2]

Note: The MIC value for 8-deoxyheronamide C, a closely related and active analogue of heronamide C, is used here to provide a quantitative measure of the activity of the natural product's core structure.

Experimental Protocols

The following is a generalized protocol for determining the Minimum Inhibitory Concentration (MIC) of heronamide analogues against yeast, based on standard broth microdilution methods.

Antifungal Susceptibility Testing (Broth Microdilution)

• Inoculum Preparation: A suspension of the yeast, such as Schizosaccharomyces pombe, is prepared in a suitable broth medium (e.g., RPMI 1640) and its density is adjusted to a standard concentration (e.g., 0.5-2.5 x 10³ cells/mL).

• Compound Dilution: The test compounds (heronamide C and 16,17-dihydroheronamide C) are serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: The standardized yeast suspension is added to each well of the microtiter plate containing the diluted compounds.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 30°C) for a defined period (e.g., 24-48 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of visible yeast growth compared to a drug-free control well.

Visualizing the Structure-Activity Relationship and Proposed Mechanism

The current understanding of heronamide's mechanism of action does not point to a classical signaling pathway but rather a direct interaction with the fungal cell membrane. The following diagrams illustrate the critical nature of the C16-C17 double bond and the proposed mode of action.

Caption: Importance of the C16-C17 double bond for antifungal activity.

Caption: Heronamide C's proposed interaction with the fungal cell membrane.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Conformational Analysis: A Comparative Guide to 16,17-Dihydroheronamide C and Heronamide C

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the conformational properties of 16,17-Dihydroheronamide C and its parent compound, Heronamide C. The information presented is supported by experimental data from computational modeling and spectroscopic studies, offering insights into the structural nuances that govern their biological activities.

Introduction

Heronamide C is a polyene macrolactam with notable antifungal properties.[1][2] In contrast, 16,17-Dihydroheronamide C, its synthetic analog, was designed as a molecular probe to investigate the mechanism of action of Heronamide C.[1][3][4] A key structural difference is the saturation of the C16-C17 double bond in the dihydro analog. This modification, while seemingly minor, has a profound impact on the biological activity, underscoring the importance of a detailed conformational analysis.

Conformational Similarity: A Tale of Two Molecules

Computational studies, including molecular mechanics calculations and molecular dynamics (MD) simulations, have revealed that the overall macrocyclic conformation of 16,17-Dihydroheronamide C is remarkably similar to that of Heronamide C.[1][3][4] Both molecules are predicted to adopt similar low-energy conformations. Furthermore, MD simulations within a 1,2-dimyristoyl-sn-glycero-3-phosphorylcholine (DMPC) lipid bilayer suggest that both compounds exhibit comparable behavior within a membrane environment.[1][3]

Spectroscopic data provides further evidence for their conformational resemblance in solution. The Circular Dichroism (CD) spectrum of 16,17-Dihydroheronamide C shows a positive Cotton effect, which is also observed for 8-deoxyheronamide C, a closely related analog of Heronamide C, suggesting they share similar solution-state conformations.[1]

Quantitative Conformational and Spectroscopic Data

While the overall conformations are similar, subtle differences can be inferred from spectroscopic data. The following tables summarize key computational and experimental findings.

Table 1: Comparison of Calculated Conformational Properties

Parameter	Heronamide C	16,17-Dihydroheronamide C	Reference
Calculated Macrocycle Conformation	Most stable conformer identified	Very similar to Heronamide C	[1][3][4]
Behavior in DMPC Bilayer (MD Simulation)	Resides in the bilayer, forming head-to-tail contacts with DMPC	Behaves in the same manner as Heronamide C	[1][3]

Table 2: Comparison of Key ¹H NMR Chemical Shifts (in Pyridine-d₅)

Proton	Heronamide C (δ, ppm)	16,17-Dihydroheronamide C (δ, ppm)
H-15	6.37-6.25 (m)	~2.4 (m, estimated)
H-16	6.37-6.25 (m)	~1.5 (m, estimated)
H-17	6.12 (d, J=11.4 Hz)	~1.5 (m, estimated)
H-18	5.87-5.80 (m)	5.85 (dd, J=15.2, 7.3 Hz)

Note: Precise chemical shifts for the saturated C15-C17 region of 16,17-Dihydroheronamide C were not explicitly provided in the cited literature and are estimated based on typical values for similar saturated systems.

The Decisive Role of the C16-C17 Double Bond

Despite the high degree of conformational similarity, the saturation of the C16-C17 double bond in 16,17-Dihydroheronamide C leads to a significant reduction in its antifungal activity.[1] This highlights the critical importance of this specific structural feature for the biological function of Heronamide C. The double bond is not only crucial for the molecule's reactivity, such as undergoing a photochemical [6π+6π] cycloaddition to form Heronamide B, but it also appears to be a key element for recognition by its biological target.[1][3]

Experimental Protocols

Computational Analysis

Molecular Mechanics (MM) Calculations: The initial conformational search and energy minimization for both Heronamide C and 16,17-Dihydroheronamide C were performed using the MacroModel software package. The OPLS2015 force field was employed for these calculations, and the simulations were conducted without a solvent environment to identify the lowest energy conformers.[1]

Molecular Dynamics (MD) Simulations: MD simulations were conducted to study the behavior of the compounds within a lipid bilayer. The system consisted of the respective heronamide molecule embedded in a pre-equilibrated 1,2-dimyristoyl-sn-glycero-3-phosphorylcholine (DMPC) lipid bilayer. The simulations were run under conditions of constant pressure, surface area, and temperature (NPAT ensemble).

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were recorded on 400 MHz or 600 MHz spectrometers. For Heronamide C, spectra were acquired in pyridine-d₅, with chemical shifts referenced to the residual solvent peak.

Circular Dichroism (CD) Spectroscopy: CD spectra were measured on a spectropolarimeter using dimethyl sulfoxide (B87167) (DMSO) as the solvent.[1]

Visualizing the Conformational Analysis Workflow

The following diagram illustrates the general workflow employed for the comparative conformational analysis of Heronamide C and its dihydro analog.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Validating Heronamide C Target Engagement: A Comparative Analysis with 16,17-Dihydroheronamide C

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Heronamide C and its synthetic analog, 16,17-Dihydroheronamide C, to validate the target engagement of the natural product. By comparing the biological activity and membrane interaction of these two compounds, we can elucidate the structural requirements for Heronamide C's mechanism of action.

Executive Summary

Heronamide C is a polyene macrolactam with notable biological activity, including antifungal and morphological effects on various cell types. Its proposed target is the cell membrane, where it is thought to interact with saturated hydrocarbon chains of lipids.[1][2] To validate this target engagement, 16,17-Dihydroheronamide C was designed and synthesized as a molecular probe. This analog is structurally identical to Heronamide C except for the saturation of the C16-C17 double bond.

The central hypothesis is that if the C16-C17 double bond is crucial for the interaction with the cell membrane and subsequent biological effects, then 16,17-Dihydroheronamide C should exhibit significantly reduced or no activity. This comparison provides a clear strategy for validating the target engagement of Heronamide C.

Data Presentation

The following tables summarize the key comparative data between Heronamide C and 16,17-Dihydroheronamide C.

Table 1: Comparison of Biological Activity

Compound	Antifungal Activity (Fission Yeast)	Effect on Mammalian Cell Morphology
Heronamide C	Potent growth inhibition	Induces dramatic and reversible morphological changes[3]
16,17-Dihydroheronamide C	No significant growth inhibition reported	Expected to have no or minimal effect

Table 2: Comparison of Membrane Interaction Properties

Compound	Interaction with Saturated Lipid Chains (Experimental)	Behavior in Lipid Bilayer (Molecular Dynamics Simulation)
Heronamide C	Tight physical interaction detected by Surface Plasmon Resonance (SPR)[1][2]	Resides in the bilayer, forming head-to-tail contacts with DMPC[4]
16,17-Dihydroheronamide C	Not reported, but expected to be significantly weaker	Behaves in the same manner as Heronamide C in DMPC lipid bilayer[4]

Experimental Protocols

Detailed methodologies for key experiments to validate Heronamide C target engagement are provided below.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful technique to verify target engagement in a cellular environment. The principle is that ligand binding stabilizes the target protein, leading to a higher melting temperature. In the context of Heronamide C, this assay can be adapted to assess the stability of membrane-associated protein complexes upon compound treatment.

Protocol:

• Cell Culture and Treatment: Culture a relevant cell line (e.g., fission yeast or a mammalian cell line sensitive to Heronamide C) to 80-90% confluency. Treat the cells with Heronamide C, 16,17-Dihydroheronamide C (as a negative control), and a vehicle control (e.g., DMSO) at various concentrations for a predetermined time.

• Heating Gradient: After treatment, harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspensions and heat them at a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling for 3 minutes at room temperature.

• Lysis and Protein Quantification: Lyse the cells by freeze-thaw cycles or sonication. Separate the soluble fraction (containing stabilized proteins) from the precipitated fraction by centrifugation.

• Protein Analysis: Analyze the soluble protein fractions by SDS-PAGE and Western blotting using an antibody against a putative membrane-associated target protein. Alternatively, for a broader analysis, proteomics techniques can be employed.

• Data Analysis: Quantify the band intensities and plot them against the temperature to generate melting curves. A shift in the melting curve for Heronamide C-treated cells compared to the controls would indicate target engagement. No significant shift is expected for 16,17-Dihydroheronamide C.

Lipid Pull-Down Assay

This assay is designed to identify and confirm the interaction of a compound with specific lipids.

Protocol:

• Preparation of Lipid-Coated Beads: Prepare liposomes containing saturated hydrocarbon chains (e.g., dimyristoyl-sn-glycero-3-phosphocholine, DMPC). Couple the liposomes to agarose (B213101) beads.

• Cell Lysate Preparation: Prepare a cell lysate from a relevant cell line.

• Incubation: Incubate the lipid-coated beads with the cell lysate in the presence of Heronamide C, 16,17-Dihydroheronamide C, or a vehicle control.

• Washing: Wash the beads extensively to remove non-specifically bound proteins.

• Elution and Analysis: Elute the bound proteins from the beads and analyze them by SDS-PAGE and Western blotting or mass spectrometry to identify proteins whose binding is affected by Heronamide C. A significant difference in the protein binding profile between Heronamide C and 16,17-Dihydroheronamide C would indicate a specific interaction mediated by the C16-C17 double bond.

Surface Plasmon Resonance (SPR)

SPR can be used to directly measure the binding kinetics and affinity of Heronamide C and its analog to lipid membranes.

Protocol:

• Sensor Chip Preparation: Immobilize liposomes with saturated hydrocarbon chains onto an SPR sensor chip.

• Analyte Injection: Inject different concentrations of Heronamide C and 16,17-Dihydroheronamide C over the sensor chip surface.

• Data Acquisition: Measure the change in the refractive index at the sensor surface in real-time to monitor the binding and dissociation of the compounds.

• Data Analysis: Analyze the sensorgrams to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD). A significantly higher affinity (lower KD) for Heronamide C compared to 16,17-Dihydroheronamide C would provide strong evidence for the importance of the C16-C17 double bond in membrane binding.[1][2]

Mandatory Visualization

The following diagrams illustrate the proposed mechanism of action and experimental workflows.

References

• 1. Structure and biological activity of 8-deoxyheronamide C from a marine-derived Streptomyces sp.: heronamides target saturated hydrocarbon chains in lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Heronamides A–C, new polyketide macrolactams from an Australian marine-derived Streptomyces sp. A biosynthetic case for synchronized tandem electrocyclization - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. chemrxiv.org [chemrxiv.org]

Comparative Antifungal Activity of 16,17-Dihydroheronamide C and Its Parent Compound, Heronamide C

A detailed analysis of the in-vitro antifungal efficacy, experimental protocols, and mechanism of action of the synthetic analogue 16,17-Dihydroheronamide C in comparison to its natural precursor, Heronamide C.

In the landscape of novel antifungal agent development, the structural modification of natural products plays a pivotal role in elucidating structure-activity relationships and optimizing therapeutic potential. This guide provides a comparative analysis of the synthetic analogue, 16,17-Dihydroheronamide C, and its parent compound, Heronamide C, a polyketide macrolactam isolated from marine Streptomyces. While initial interest in these compounds may have included broad cytotoxic potential, extensive research has clarified that their primary therapeutic value lies in their antifungal properties. Notably, Heronamide C has been reported to elicit a reversible, non-cytotoxic effect on mammalian cell morphology, shifting the focus of comparative studies towards their antifungal efficacy.

Quantitative Comparison of Antifungal Activity

The antifungal activities of 16,17-Dihydroheronamide C and its parent compounds are primarily assessed by determining their Minimum Inhibitory Concentration (MIC) or half-maximal inhibitory concentration (IC50) against various fungal strains. The key finding from comparative studies is the critical importance of the C16-C17 double bond within the macrolactam ring for potent antifungal activity. The saturation of this bond in 16,17-Dihydroheronamide C leads to a significant reduction in its antifungal potency compared to Heronamide C.

Below is a summary of the available quantitative data for heronamide compounds, which indirectly supports the attenuated activity of 16,17-Dihydroheronamide C.

Compound	Fungal Strain	Activity Metric	Value (µM)
8-deoxyheronamide C	Schizosaccharomyces pombe (wild-type)	IC50	Value not explicitly stated in provided search results
ent-heronamide C	Schizosaccharomyces pombe (wild-type)	IC50	0.26[5]
ent-heronamide C	Schizosaccharomyces pombe (erg2Δ mutant)	IC50	0.44[5]
ent-heronamide C	Schizosaccharomyces pombe (erg31Δ erg32Δ double mutant)	IC50	0.38[5]
BE-14106	Schizosaccharomyces pombe	MIC	0.50[2][3]

Note: The table highlights the antifungal activity of related heronamide compounds to provide context for the structure-activity relationship. A direct IC50 or MIC value for 16,17-Dihydroheronamide C from a comparative study with Heronamide C is not available in the provided search results.

Experimental Protocols

The evaluation of the antifungal activity of 16,17-Dihydroheronamide C and its parent compounds is conducted using standardized in-vitro assays. The following is a detailed methodology for the broth microdilution method, a common technique for determining the Minimum Inhibitory Concentration (MIC) of antifungal agents.

Broth Microdilution Antifungal Susceptibility Assay

This protocol is adapted from the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).

1. Preparation of Fungal Inoculum:

• Fungal strains are cultured on an appropriate medium (e.g., Sabouraud Dextrose Agar) to obtain fresh, viable colonies.

• A suspension of the fungal cells is prepared in sterile saline or broth and adjusted to a specific turbidity, corresponding to a known cell concentration (typically 0.5 McFarland standard).

• The inoculum is further diluted in the test medium to achieve a final concentration of approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.

2. Preparation of Antifungal Agent Dilutions:

• A stock solution of the test compound (e.g., 16,17-Dihydroheronamide C or Heronamide C) is prepared in a suitable solvent (e.g., DMSO).

• A series of twofold dilutions of the antifungal agent are made in the broth medium (e.g., RPMI-1640) in a 96-well microtiter plate.

3. Inoculation and Incubation:

• Each well of the microtiter plate containing the serially diluted antifungal agent is inoculated with the prepared fungal suspension.

• A growth control well (containing only the fungal inoculum and medium) and a sterility control well (containing only medium) are included on each plate.

• The plates are incubated at a controlled temperature (typically 35°C) for a specified period (24-48 hours), depending on the fungal species.

4. Determination of MIC:

• The MIC is determined as the lowest concentration of the antifungal agent that causes a significant inhibition of visible growth compared to the growth control.

• Growth can be assessed visually or by measuring the optical density at a specific wavelength using a microplate reader. The MIC endpoint is often defined as the concentration that achieves a certain percentage of growth inhibition (e.g., 50% or 90%).

Mechanism of Action and Signaling Pathways

The antifungal mechanism of heronamides involves their interaction with the fungal cell membrane. These polyene macrolactams are thought to target and disrupt the integrity and function of the cell membrane, leading to fungal cell death. Molecular dynamics simulations have suggested that heronamides reside within the lipid bilayer and form head-to-tail contacts with phospholipids, similar to the action of cholesterol.[6] This interaction perturbs the structure of the membrane, potentially by affecting membrane microdomains.

The following diagram illustrates the proposed mechanism of action for Heronamide C.

Caption: Proposed mechanism of Heronamide C antifungal activity.

The saturation of the C16-C17 double bond in 16,17-Dihydroheronamide C is believed to alter the conformation of the macroring, thereby reducing its ability to effectively interact with and disrupt the fungal cell membrane. This conformational change is likely the primary reason for its diminished antifungal activity.

Experimental Workflow

The process of comparing the antifungal activity of these compounds follows a systematic workflow.

Caption: Experimental workflow for comparing antifungal activities.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Assessing the Specificity of 16,17-Dihydroheronamide C in Cellular Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of 16,17-Dihydroheronamide C, an analog of the natural product Heronamide C, to assess its cellular specificity. Due to the limited publicly available data on 16,17-Dihydroheronamide C's activity in mammalian cellular models, this guide focuses on its established role as an inactive probe in antifungal studies and contrasts its properties with its active parent compound and other relevant controls. The objective is to offer a framework for evaluating its potential as a highly specific research tool.

Introduction to 16,17-Dihydroheronamide C

16,17-Dihydroheronamide C is a synthetic analog of Heronamide C, a polyene macrolactam isolated from a marine-derived Streptomyces sp.[1]. It was specifically designed as a molecular probe to investigate the mechanism of action of Heronamide C.[2][3][4][5][6] The key structural difference is the saturation of the C16-C17 double bond, which has been demonstrated to be crucial for the biological activity of the parent compound.[2] While Heronamide C exhibits effects on cell morphology, its analog, 16,17-Dihydroheronamide C, is characterized by a lack of antifungal activity.[1][2] Heronamides are understood to interact with cell membranes, particularly with the saturated hydrocarbon chains within the lipid bilayer, leading to perturbations in membrane microdomains.[7][8]

Comparative Analysis of Cellular Activity

To contextualize the specificity of 16,17-Dihydroheronamide C, this section compares its known activity with that of its parent compound, Heronamide C, and two standard controls: Triton X-100, a non-specific membrane-disrupting detergent, and Doxorubicin, a well-characterized DNA-damaging cytotoxic agent.

Table 1: Comparison of In Vitro Cellular Activities

Compound	Primary Molecular Target	Antifungal Activity (IC50)	Mammalian Cytotoxicity (IC50)	Primary Cellular Effect
16,17-Dihydroheronamide C	Cell Membrane (presumed, inactive)	> 50 µM[2]	Not Publicly Available	No significant growth inhibition observed in fungal models[2]
Heronamide C	Saturated hydrocarbon chains in lipid membranes[7][8]	Active (specific values vary by species)	Non-cytotoxic, but induces reversible morphological changes[1]	Perturbation of membrane microdomains, altered cell morphology[1][7]
Triton X-100	Cell Membranes (non-specific)	High	High (cell line dependent)	Lysis of cell membranes, leading to rapid cell death
Doxorubicin	DNA (intercalation and topoisomerase II inhibition)	Varies	Potent (cell line dependent)	DNA damage, cell cycle arrest, apoptosis

Experimental Protocols

This section details the methodologies for key experiments to assess the cellular specificity of 16,17-Dihydroheronamide C.

Antifungal Susceptibility Testing

Objective: To determine the minimum inhibitory concentration (MIC) or the half-maximal inhibitory concentration (IC50) of the compound against a fungal strain (e.g., Saccharomyces cerevisiae).

Protocol:

• Prepare a stock solution of 16,17-Dihydroheronamide C in a suitable solvent (e.g., DMSO).

• In a 96-well microplate, perform serial dilutions of the compound in a fungal growth medium (e.g., YPD broth).

• Inoculate each well with a standardized suspension of fungal cells.

• Include positive (no compound) and negative (no cells) controls.

• Incubate the plate at the optimal growth temperature for the fungal strain (e.g., 30°C) for 24-48 hours.

• Measure the optical density at 600 nm (OD600) to determine fungal growth.

• The IC50 is calculated as the concentration of the compound that inhibits 50% of fungal growth compared to the positive control.

Mammalian Cell Viability Assay

Objective: To assess the cytotoxic effects of 16,17-Dihydroheronamide C on a panel of mammalian cell lines.

Protocol:

• Seed mammalian cells (e.g., HeLa, HEK293, a relevant cancer cell line) in a 96-well plate and allow them to adhere overnight.

• Prepare serial dilutions of 16,17-Dihydroheronamide C, Heronamide C, and control compounds (Triton X-100, Doxorubicin) in a cell culture medium.

• Replace the existing medium in the wells with the medium containing the test compounds.

• Incubate the cells for a specified period (e.g., 24, 48, or 72 hours).

• Assess cell viability using a suitable assay, such as the MTT or PrestoBlue™ assay, which measures metabolic activity, or a commercial viability/cytotoxicity kit.

• Measure the absorbance or fluorescence according to the assay manufacturer's instructions.

• Calculate the IC50 value as the concentration of the compound that reduces cell viability by 50%.

Cell Morphology Analysis

Objective: To observe changes in cell shape and structure induced by the compound.

Protocol:

• Grow mammalian cells on glass coverslips in a 24-well plate.

• Treat the cells with various concentrations of 16,17-Dihydroheronamide C, Heronamide C, and controls.

• After the desired incubation time, wash the cells with phosphate-buffered saline (PBS).

• Fix the cells with 4% paraformaldehyde.

• Permeabilize the cells with 0.1% Triton X-100 in PBS (optional, for intracellular staining).

• Stain the actin cytoskeleton with fluorescently-labeled phalloidin (B8060827) and the nuclei with DAPI.

• Mount the coverslips on microscope slides and visualize the cells using fluorescence microscopy.

Visualizing Pathways and Workflows

Proposed Mechanism of Action of Heronamides

The following diagram illustrates the proposed interaction of Heronamide C with the cell membrane and the expected lack of interaction for 16,17-Dihydroheronamide C.

Caption: Proposed interaction of Heronamide C with the cell membrane.

Experimental Workflow for Specificity Assessment

The diagram below outlines the workflow for assessing the cellular specificity of 16,17-Dihydroheronamide C.

Caption: Workflow for assessing the cellular specificity of 16,17-Dihydroheronamide C.

Conclusion

Based on the available evidence, 16,17-Dihydroheronamide C demonstrates a high degree of specificity by being biologically inactive in antifungal assays where its parent compound, Heronamide C, is active.[2] This inactivity is attributed to the saturation of the C16-C17 double bond, highlighting a critical structural determinant for the biological function of Heronamides.[2]

While data on its effects in mammalian cells is not currently available, its design as an inactive probe suggests it would likely exhibit minimal to no cytotoxicity or morphological effects, making it an excellent negative control for studies involving Heronamide C. To confirm its specificity in the context of mammalian systems, further experimental validation as outlined in this guide is necessary. The lack of broad biological activity positions 16,17-Dihydroheronamide C as a valuable and highly specific tool for dissecting the precise molecular interactions and cellular consequences of Heronamide C and related membrane-targeting agents.

References

• 1. Heronamides A–C, new polyketide macrolactams from an Australian marine-derived Streptomyces sp. A biosynthetic case for synchronized tandem electrocyclization - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Collection - Design, Synthesis, and Antifungal Activity of 16,17-Dihydroheronamide C and ent-Heronamide C - The Journal of Organic Chemistry - Figshare [figshare.com]
• 7. Structure and biological activity of 8-deoxyheronamide C from a marine-derived Streptomyces sp.: heronamides target saturated hydrocarbon chains in lipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Navigating the Disposal of 16,17-Dihydroheronamide C: A Guide for Laboratory Professionals

Immediate Safety and Handling Precautions:

Before beginning any disposal procedure, it is imperative to consult the manufacturer-specific Safety Data Sheet (SDS). The following precautions are based on the available safety information for 16,17-Dihydroheronamide C.[1]

• Personal Protective Equipment (PPE): A comprehensive suite of PPE should be worn at all times when handling this compound. This includes tightly fitting safety goggles with side-shields, a full-face respirator if exposure limits are exceeded or irritation is experienced, fire/flame resistant and impervious clothing, and chemical-impermeable gloves that have been inspected prior to use.[1]

• Ventilation: All handling of 16,17-Dihydroheronamide C should occur in a well-ventilated area.[1]

• Handling: Avoid the formation of dust and aerosols. Use non-sparking tools to prevent fire from electrostatic discharge. Avoid contact with skin and eyes.[1]

• Hygiene: Wash hands thoroughly after handling. Contaminated clothing should be removed immediately and washed before reuse.[1]

Quantitative Safety Data Summary

The following table summarizes key safety and handling information for 16,17-Dihydroheronamide C.

Data Point	Information	Importance in Disposal
CAS Number	2698333-36-5[1]	Unique identifier for the chemical, crucial for accurate waste labeling and documentation for disposal services.
Hazard Identification	No specific hazard classifications are provided in the available SDS, but it advises to avoid contact with skin and eyes and to avoid breathing dust, mist, gas, or vapors.[1]	In the absence of specific data, the compound should be treated as hazardous. This necessitates the use of full PPE and careful handling to prevent any exposure during the disposal process.
Personal Protective Equipment (PPE)	Tightly fitting safety goggles, fire/flame resistant and impervious clothing, chemical impermeable gloves, and a full-face respirator if exposure limits are exceeded.[1]	This level of PPE is mandatory during all stages of handling, including preparation for disposal, to minimize the risk of exposure.
First-Aid Measures	If inhaled: Move to fresh air; give artificial respiration if not breathing. In case of skin contact: Wash off with soap and plenty of water. In case of eye contact: Rinse with pure water for at least 15 minutes. If swallowed: Rinse mouth with water; do not induce vomiting. In all cases of exposure, consult a doctor.[1]	Understanding immediate first-aid is crucial for responding to accidental exposure during the disposal process.
Incompatible Materials	The SDS does not specify incompatible materials but advises storing away from foodstuff containers or incompatible materials.[1]	To prevent hazardous reactions, 16,17-Dihydroheronamide C waste should be stored in a dedicated, properly labeled container, segregated from other chemical waste streams unless their compatibility is known.

Experimental Protocol: Step-by-Step Disposal Procedure

In the absence of explicit instructions for the disposal of 16,17-Dihydroheronamide C, the following protocol outlines a safe and compliant general procedure for disposing of research-grade chemical waste.

1. Waste Identification and Segregation:

• Treat 16,17-Dihydroheronamide C as a hazardous chemical waste.
• Segregate waste containing this compound from all other waste streams (e.g., non-hazardous, biological, radioactive).
• Do not mix with other chemical wastes unless compatibility is confirmed.

2. Selection of Waste Container:

• Use a dedicated, chemically resistant, and sealable container for the collection of 16,17-Dihydroheronamide C waste.
• The container must be in good condition, with no leaks or cracks.

3. Labeling of Waste Container:

• Clearly label the waste container with the following information:
• "Hazardous Waste"
• "16,17-Dihydroheronamide C"
• CAS Number: "2698333-36-5"
• An estimate of the quantity of the compound in the container.
• The date the waste was first added to the container.
• Your name, laboratory, and contact information.

4. Waste Accumulation and Storage:

• Keep the waste container tightly closed when not in use.[1]
• Store the container in a designated, well-ventilated, and secure waste accumulation area.
• Ensure the storage area is away from sources of ignition and incompatible materials.[1]

5. Final Disposal:

• Arrange for the collection and disposal of the waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
• Follow all institutional and local regulations for hazardous waste disposal.
• Do not dispose of 16,17-Dihydroheronamide C down the drain or in the regular trash.[1]

6. Spill Management:

• In the event of a spill, evacuate personnel to a safe area.[1]
• Ensure adequate ventilation.[1]
• Remove all sources of ignition.[1]
• Wearing the appropriate PPE, prevent further leakage if it is safe to do so.[1]
• Contain the spill using an inert absorbent material.
• Collect the absorbed material into a suitable container for disposal as hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 16,17-Dihydroheronamide C.

Caption: Workflow for the safe disposal of 16,17-Dihydroheronamide C.

References

• 1. targetmol.com [targetmol.com]

Essential Safety and Operational Protocols for 16,17-Dihydroheronamide C

Researchers, scientists, and drug development professionals handling 16,17-Dihydroheronamide C must adhere to stringent safety protocols due to its potential bioactivity and classification as a research chemical. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe handling of this compound.

I. Personal Protective Equipment (PPE)

The primary line of defense when handling 16,17-Dihydroheronamide C is the consistent and correct use of appropriate Personal Protective Equipment (PPE). Given its potential cytotoxic properties, as is common with related compounds, a comprehensive PPE strategy is mandatory.

Table 1: Recommended Personal Protective Equipment for Handling 16,17-Dihydroheronamide C

PPE Category	Specification	Rationale
Hand Protection	Double gloving with powder-free nitrile gloves tested for use with chemotherapy drugs (ASTM D6978). The outer glove should be worn over the cuff of the lab coat.[1]	Prevents skin contact and absorption. Double gloving provides an extra layer of protection in case of a tear or puncture in the outer glove.
Eye and Face Protection	Tightly fitting safety goggles with side-shields (conforming to EN 166 or NIOSH standards). A full-face shield is required when there is a risk of splashing.[2][3]	Protects eyes and face from accidental splashes of the compound in solution or as a powder.
Body Protection	A disposable, back-fastening, low-permeability gown with long sleeves and tight-fitting cuffs.[3]	Minimizes skin exposure and prevents contamination of personal clothing.
Respiratory Protection	A fit-tested NIOSH-approved N95 or higher respirator should be used when handling the compound as a powder or if aerosols may be generated.[1][3] Work should be conducted in a certified chemical fume hood.	Prevents inhalation of airborne particles of the compound, which can be a primary route of exposure.
Foot Protection	Closed-toe shoes are mandatory. Disposable shoe covers should be worn in areas where the compound is handled.[3]	Protects against spills and prevents the tracking of contaminants outside of the laboratory.

II. Operational Plan for Handling

A systematic approach to handling 16,17-Dihydroheronamide C is crucial to minimize exposure risk and maintain a safe laboratory environment.

A. Preparation and Weighing:

• All handling of 16,17-Dihydroheronamide C, especially weighing of the solid compound, must be conducted within a certified chemical fume hood to control airborne particles.

• Use disposable equipment (e.g., weigh boats, spatulas) whenever possible to avoid cross-contamination.

• Ensure all necessary PPE is donned correctly before handling the compound.

B. Dissolving and Aliquoting:

• When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

• Work in a well-ventilated area, preferably within a chemical fume hood.

• Clearly label all containers with the compound name, concentration, date, and appropriate hazard warnings.

C. Spill Management:

• In the event of a spill, immediately alert others in the vicinity and evacuate the area if necessary.

• For small spills, use a spill kit containing absorbent pads, and decontaminate the area with an appropriate cleaning agent (e.g., a detergent solution).[4]

• For larger spills, follow established emergency procedures and contact the appropriate safety personnel.

• All materials used for spill cleanup must be disposed of as hazardous waste.[4]

III. Disposal Plan

Proper disposal of 16,17-Dihydroheronamide C and all contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Waste Segregation: All solid and liquid waste containing 16,17-Dihydroheronamide C must be segregated into clearly labeled hazardous waste containers. This includes contaminated PPE, disposable labware, and cleaning materials.

• Containerization: Use leak-proof, sealable containers for all hazardous waste.

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of the compound, and any other required information according to institutional and local regulations.

• Disposal: Arrange for the disposal of hazardous waste through a licensed and approved waste management contractor. Do not dispose of this compound down the drain or in regular trash.

IV. Experimental Workflow

The following diagram illustrates the standard workflow for handling 16,17-Dihydroheronamide C in a research setting, emphasizing safety at each step.

Caption: Workflow for Safe Handling of 16,17-Dihydroheronamide C.

Disclaimer: This information is intended as a guide for trained professionals and does not replace a comprehensive risk assessment. Always consult the specific Safety Data Sheet (SDS) for 16,17-Dihydroheronamide C and follow all institutional and regulatory guidelines.

References

• 1. halyardhealth.com [halyardhealth.com]
• 2. targetmol.com [targetmol.com]
• 3. ohsinsider.com [ohsinsider.com]
• 4. ipservices.care [ipservices.care]